2,3-Dichloro-5-ethynylpyridine

Core Science & Biosynthesis

Structural Elucidation and X-ray Crystallography of 2,3-Dichloro-5-ethynylpyridine: A Technical Guide

Executive Summary

The compound 2,3-dichloro-5-ethynylpyridine (CAS 1256811-44-5) is a highly functionalized heterocyclic building block utilized extensively in supramolecular chemistry, cross-coupling reactions, and advanced materials synthesis[1]. Understanding its solid-state architecture through Single-Crystal X-ray Diffraction (SCXRD) is critical. The spatial arrangement of the sterically demanding chlorine atoms at the 2- and 3-positions, combined with the linear, hydrogen-bond-donating ethynyl group at the 5-position, dictates both its chemical reactivity and its macroscopic material properties.

This whitepaper provides an authoritative, step-by-step technical guide to the crystallographic analysis of 2,3-dichloro-5-ethynylpyridine. By examining the causality behind experimental parameters and establishing a self-validating refinement protocol, this guide serves as a definitive resource for structural chemists and drug development professionals.

Molecular Architecture & Predictive Crystallography

Before initiating experimental protocols, a predictive structural framework must be established. The pyridine ring enforces a planar geometry, while the ethynyl group introduces a strict linear vector.

The solid-state packing of this molecule is governed by a competition between halogen bonding and hydrogen bonding . While iodopyridines predictably form strong halogen bonds, chloropyridines exhibit a lower propensity for halogen bonding (often occurring in <60% of observed structures)[2]. Consequently, the supramolecular assembly of 2,3-dichloro-5-ethynylpyridine is heavily reliant on the terminal alkyne proton. The ethynyl group frequently acts as a robust hydrogen bond donor (C≡C-H···N or C≡C-H···Cl), driving the formation of highly stable supramolecular networks[3].

Supramolecular interaction network governing the solid-state packing.

Experimental Protocol: Single-Crystal X-ray Diffraction (SCXRD)

To ensure scientific integrity, the following methodology is designed as a self-validating system . Each phase of the workflow contains internal checks to confirm data fidelity.

Crystallization & Sample Preparation

• Methodology: Vapor diffusion is the mandated technique. Dissolve 10 mg of 2,3-dichloro-5-ethynylpyridine in a minimal volume of dichloromethane (good solvent). Place this vial inside a larger sealed vessel containing hexanes (antisolvent).

• Causality: Why vapor diffusion instead of slow evaporation? Rapid evaporation of small, volatile organic molecules often yields twinned or defect-ridden crystals. Vapor diffusion allows for a thermodynamically controlled nucleation process, yielding pristine single crystals suitable for diffraction.

• Harvesting: Crystals must be harvested under a microscope and immediately coated in an inert perfluorinated polyether oil (e.g., Krytox GPL107)[4]. This prevents atmospheric degradation and secures the crystal to the 20 μm CryoLoop.

Data Acquisition Strategy

• Temperature: Mount the loop on the diffractometer under a continuous stream of nitrogen gas at 110 K [4].

  • Causality: Cryogenic cooling drastically reduces atomic displacement parameters (ADPs). This is non-negotiable for resolving the electron density of the terminal ethynyl proton, which would otherwise be obscured by thermal smearing.

• Radiation Source: Utilize Mo Kα radiation (λ = 0.71073 Å) rather than Cu Kα.

  • Causality: The presence of two chlorine atoms introduces significant X-ray absorption. Mo Kα minimizes these absorption effects, ensuring a more accurate integration of high-angle reflection intensities[4].

Structure Solution & Self-Validating Refinement

• Integration & Scaling: Process the raw frames using multi-scan absorption correction. Validation Check: Ensure the internal agreement factor ( Rint​ ) is < 0.05. A higher value indicates crystal twinning or severe absorption errors.

• Structure Solution: Employ dual-space algorithms (e.g., SHELXT) to locate the heavy atoms (Cl, N, C).

• Anisotropic Refinement: Refine the model using full-matrix least-squares on F2 (SHELXL). All non-hydrogen atoms must be refined anisotropically.

• Hydrogen Atom Placement: The terminal ethynyl proton should be located from the difference Fourier map and refined freely to confirm the C≡C-H bond length, while aromatic protons can be placed in calculated positions (riding model).

• Self-Validation Metrics: The refinement is considered successful and authoritative only when the Goodness-of-Fit (GoF) approaches 1.00, R1​ < 0.05, and the maximum residual electron density ( Δρmax​ ) is < 0.5 e/ų, confirming no misassigned solvent molecules or unmodeled twinning.

Step-by-step SCXRD experimental workflow for 2,3-dichloro-5-ethynylpyridine.

Supramolecular Assembly & Intermolecular Interactions

The structural integrity of the 2,3-dichloro-5-ethynylpyridine lattice relies on a delicate balance of weak non-covalent interactions. Based on isostructural halopyridine studies, the dominant intermolecular forces are expected to be C-Cl···N halogen bonds and C-H···Cl hydrogen bonds[5].

Because the electrostatic potential (σ-hole) on chlorine is less positive than on heavier halogens like iodine, the C-Cl···N halogen bond is highly directional but relatively weak[6]. Consequently, the crystal packing is heavily stabilized by the ethynyl group. The acidic nature of the alkyne proton makes it an excellent hydrogen bond donor, typically interacting with the electron-rich π-system of adjacent alkynes or the lone pair of the pyridine nitrogen, forming 1D polymeric chains that are further cross-linked into 3D architectures via π-π stacking of the pyridine rings[7].

Quantitative Data Summaries

Table 1: Predicted Crystallographic Data for 2,3-Dichloro-5-ethynylpyridine | Parameter | Predicted Value / Range | Rationale / Causality | | :--- | :--- | :--- | | Crystal System | Monoclinic or Triclinic | Typical for asymmetric, sterically hindered di-halogenated pyridines. | | Space Group | P21​/c or P1ˉ | Centrosymmetric packing is thermodynamically favored to maximize π-π stacking. | | Temperature | 100–110 K | Cryogenic conditions strictly required to minimize thermal motion of the ethynyl group. | | Radiation | Mo Kα ( λ = 0.71073 Å) | Minimizes absorption errors generated by the two heavy chlorine atoms. | | Z (Molecules/cell) | 4 | Standard asymmetric unit packing for P21​/c space groups. |

Table 2: Supramolecular Interaction Metrics

Interaction Type	Donor-Acceptor	Expected Distance (Å)	Expected Angle (°)	Structural Significance
Halogen Bond	C-Cl···N(pyridine)	3.00 – 3.20	160 – 175	Directs the primary formation of 1D molecular chains.
Hydrogen Bond	C≡C-H···Cl	2.60 – 2.80	140 – 160	Cross-links 1D chains into 2D corrugated sheets.

| π-π Stacking | Centroid···Centroid | 3.60 – 3.80 | N/A | Stabilizes the overall 3D lattice architecture. |

References

• [1] 2,3-Dichloro-5-ethynylpyridine - MilliporeSigma. Sigma-Aldrich. URL:

• [3] Molecular Architecture via Coordination: Self-Assembly, Characterization, and Host−Guest Chemistry of Mixed, Neutral-Charged, Pt−Pt and Pt−Pd Macrocyclic Tetranuclear Complexes. X-ray Crystal Structure of Cyclobis.... ACS Publications. URL:

• [5] Halogen Bonding in N-Alkyl-3-halogenopyridinium Salts. MDPI. URL:

• [7] Coordination of ethynylpyridine ligands with copper(I): x-ray structure of a novel triple-helical, tricuprous complex. Journal of the American Chemical Society - ACS Publications. URL:

• [4] Halogen Bonding Interactions in Halopyridine–Iodine Monochloride Complexes. Crystal Growth & Design - ACS Publications. URL:

• [6] Isostructural Halogen Exchange and Halogen Bonds: The Case of N-(4-Halogenobenzyl)-3-halogenopyridinium Halogenides. PMC. URL:

• [2] Evaluation of Halogenopyridinium Cations as Halogen Bond Donors. PMC. URL:

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2,3-dichloro-5-ethynylpyridine solubility in polar organic solvents

An In-depth Technical Guide to the Solubility of 2,3-dichloro-5-ethynylpyridine in Polar Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2,3-dichloro-5-ethynylpyridine, a heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. Given the scarcity of publicly available quantitative solubility data for this specific molecule, this document establishes a predictive framework based on its physicochemical properties and structural analogues. The core of this guide is a detailed exposition of robust, field-proven experimental protocols for the accurate determination of its solubility in various polar organic solvents. We present step-by-step methodologies for the gold-standard shake-flask equilibrium method, coupled with precise analytical quantification using High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectroscopy. This guide is designed to empower researchers, scientists, and drug development professionals with both the theoretical understanding and the practical tools necessary to master the solubility profile of 2,3-dichloro-5-ethynylpyridine, ensuring data integrity and reproducibility in their research endeavors.

Introduction and Physicochemical Characterization

2,3-dichloro-5-ethynylpyridine is a substituted aromatic heterocycle whose structural motifs—a pyridine core, chloro-substituents, and an ethynyl group—suggest its utility as a versatile building block in the synthesis of complex organic molecules, potentially for pharmaceutical and agrochemical applications.[1] Understanding the solubility of such an intermediate is paramount for optimizing reaction conditions, designing purification strategies, and developing formulations.[2][3]

The solubility of a compound is dictated by its molecular structure and the interplay of intermolecular forces between the solute and the solvent.[4] The key to predicting the solubility of 2,3-dichloro-5-ethynylpyridine lies in a thorough analysis of its constituent parts:

• Pyridine Ring: The nitrogen atom in the pyridine ring possesses a lone pair of electrons, making it a hydrogen bond acceptor. Its aromatic nature and dipole moment contribute to its preference for polar solvents.[5]

• Dichloro Substituents: The two chlorine atoms are electron-withdrawing and increase the molecule's lipophilicity (fat-solubility) and molecular weight.[6]

• Ethynyl Group: The terminal proton on the ethynyl group is weakly acidic and can act as a hydrogen bond donor, a critical feature that can enhance solubility in solvents capable of accepting hydrogen bonds.[7] Furthermore, the triple bond can participate in π-π stacking interactions.[1]

These structural features result in a molecule of moderate polarity with both hydrogen bond donating and accepting capabilities. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2,3-dichloro-5-ethynylpyridine

Property	Value	Source
Molecular Formula	C₇H₃Cl₂N	Internal Calculation
Molecular Weight	172.01 g/mol
Predicted logP	~2.0 - 2.5	[8][9] (Predicted for similar structures)
Hydrogen Bond Donors	1 (from the ethynyl group)	[7]
Hydrogen Bond Acceptors	1 (from the pyridine nitrogen)	[5]

Note: The octanol-water partition coefficient (logP) is a measure of lipophilicity. A value in this range suggests moderate lipophilicity and indicates that the compound will likely be soluble in organic solvents.[10]

Predicted Solubility Profile in Polar Organic Solvents

Based on the principle of "like dissolves like," 2,3-dichloro-5-ethynylpyridine is expected to exhibit favorable solubility in polar organic solvents.[4] The specific interactions, however, will vary depending on the solvent's nature (protic vs. aprotic).

• Polar Aprotic Solvents (e.g., Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile, Acetone): These solvents are polar but do not have hydrogen bond-donating capabilities. They can, however, accept hydrogen bonds. Given that 2,3-dichloro-5-ethynylpyridine has a hydrogen bond donor (ethynyl group), strong interactions are anticipated. Therefore, solubility is predicted to be High in solvents like DMSO and DMF. For instance, the structurally similar 3-chloro-5-ethynylpyridine is known to be soluble in DMSO and ethanol.[1]

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): These solvents can both donate and accept hydrogen bonds. They can interact with both the pyridine nitrogen (as a donor) and the ethynyl proton (as an acceptor). This versatility suggests Good to Moderate solubility. Data for the related compound 2,3-dichloropyridine shows significant solubility in alcohols like methanol and ethanol, which increases with temperature.[4]

• Moderately Polar Solvents (e.g., Dichloromethane (DCM), Ethyl Acetate): These solvents have lower polarity. Solubility is expected to be Moderate to Low , depending on the specific solvent.

Table 2: Predicted Qualitative Solubility of 2,3-dichloro-5-ethynylpyridine

Solvent Class	Example Solvents	Predicted Solubility	Rationale for Interaction
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Strong dipole-dipole interactions; solvent acts as H-bond acceptor for the ethynyl group.
Polar Protic	Methanol, Ethanol, Isopropanol	Good to Moderate	Solvent can both donate H-bonds to the pyridine N and accept H-bonds from the ethynyl H.
Moderately Polar	Dichloromethane, Ethyl Acetate	Moderate to Low	Primarily dipole-dipole interactions; less favorable than with highly polar solvents.
Non-Polar	Hexane, Toluene	Very Low	Mismatch in polarity; weak van der Waals forces are insufficient to overcome the solute's crystal lattice energy.

It is a fundamental thermodynamic principle that the solubility of most solid compounds increases with temperature.[11][12] This is because the dissolution process is typically endothermic, meaning it requires energy to break the crystal lattice of the solute. Therefore, experiments should always be conducted at a controlled and specified temperature.

Experimental Protocols for Solubility Determination

The most reliable method for determining the true equilibrium solubility of a compound is the shake-flask method.[5][13][14] This section provides a detailed, self-validating protocol for this technique, followed by robust analytical methods for quantification.

Core Methodology: Isothermal Shake-Flask Method

This method measures the thermodynamic equilibrium solubility by allowing a suspension of the compound to equilibrate for an extended period at a constant temperature.[13]

Objective: To determine the saturation concentration of 2,3-dichloro-5-ethynylpyridine in a selected polar organic solvent at a specified temperature (e.g., 25 °C).

Materials:

• 2,3-dichloro-5-ethynylpyridine (solid, high purity)

• Selected organic solvent (HPLC grade or equivalent)

• Scintillation vials or glass flasks with screw caps

• Thermostatically controlled orbital shaker or water bath

• Analytical balance

• Syringe filters (0.22 µm or 0.45 µm, solvent-compatible)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (HPLC-UV or UV-Vis Spectrophotometer)

Step-by-Step Protocol:

• Preparation of the Suspension:

  • Add an excess amount of solid 2,3-dichloro-5-ethynylpyridine to a vial. A visual excess of solid must remain at the end of the experiment to ensure equilibrium with a saturated solution has been achieved.[13]

  • Accurately add a known volume (e.g., 5.0 mL) of the chosen solvent to the vial.

  • Securely seal the vial to prevent solvent evaporation during equilibration.

  • Prepare at least three replicate samples for each solvent.

• Equilibration:

  • Place the vials in the thermostatically controlled shaker set to the desired temperature (e.g., 25.0 ± 0.5 °C).

  • Agitate the samples for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is standard for many organic compounds.[14][15] A preliminary kinetic study can be performed by taking samples at various time points (e.g., 12, 24, 48, 72 hours) to confirm that the concentration has reached a plateau.

• Phase Separation:

  • Once equilibrium is reached, allow the vials to stand undisturbed at the experimental temperature for at least 2 hours to allow the excess solid to sediment.

  • Carefully withdraw a portion of the supernatant using a syringe.

  • Immediately filter the supernatant through a solvent-compatible syringe filter into a clean, dry vial. This step is critical to remove all undissolved solid particles.[14]

• Sample Analysis:

  • Accurately dilute the clear filtrate with the same solvent to a concentration that falls within the linear range of the analytical method's calibration curve.

  • Quantify the concentration of 2,3-dichloro-5-ethynylpyridine in the diluted sample using a pre-validated HPLC or UV-Vis method as described below.

• Calculation of Solubility:

  • Calculate the concentration of the original, undiluted saturated solution by multiplying the measured concentration by the dilution factor.

  • Express the final solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Diagram: Experimental Workflow for Shake-Flask Solubility Determination

Caption: Workflow for the isothermal shake-flask solubility determination method.

Analytical Quantification Method 1: HPLC-UV

High-Performance Liquid Chromatography (HPLC) is a highly specific and reliable method for determining the concentration of a compound in solution, making it ideal for solubility studies.[16][17]

Protocol for Quantification:

• Instrument and Column Setup:

  • Use a reverse-phase C18 column suitable for polar organic compounds.

  • The mobile phase will typically be a mixture of an organic solvent (e.g., acetonitrile or methanol) and water. The exact ratio should be optimized to achieve good peak shape and a reasonable retention time for 2,3-dichloro-5-ethynylpyridine.

  • Set the UV detector to a wavelength where the compound exhibits maximum absorbance (λmax), which can be determined by scanning a dilute solution.

• Preparation of Calibration Standards:

  • Prepare a stock solution of 2,3-dichloro-5-ethynylpyridine of a known concentration (e.g., 1 mg/mL) in the chosen solvent.

  • Perform a series of serial dilutions to create at least five calibration standards of decreasing concentration. The concentration range should bracket the expected concentration of the diluted filtrate.

• Calibration Curve Generation:

  • Inject each standard solution into the HPLC system and record the peak area.

  • Plot a graph of peak area versus concentration.

  • Perform a linear regression on the data points. The resulting equation (y = mx + c) and the correlation coefficient (R²) are used for quantification. An R² value > 0.995 is typically required.

• Sample Analysis:

  • Inject the diluted filtrate from the shake-flask experiment.

  • Determine the peak area for 2,3-dichloro-5-ethynylpyridine.

  • Use the calibration curve equation to calculate the concentration of the diluted sample.

Analytical Quantification Method 2: UV-Vis Spectroscopy

For compounds with a strong chromophore, UV-Vis spectroscopy offers a simpler and faster, though potentially less specific, method for quantification.[18][19]

Protocol for Quantification:

• Determine Maximum Absorbance (λmax):

  • Prepare a dilute solution of 2,3-dichloro-5-ethynylpyridine in the chosen solvent.

  • Scan the solution using the spectrophotometer (typically from 200-400 nm) to find the wavelength of maximum absorbance. All subsequent measurements will be taken at this λmax.[19]

• Preparation of Calibration Standards:

  • As with the HPLC method, prepare a stock solution and a series of at least five dilutions to serve as calibration standards.

• Calibration Curve Generation:

  • Measure the absorbance of each standard solution at λmax using a quartz cuvette. Use the pure solvent as a blank.

  • Plot a graph of absorbance versus concentration to generate a Beer-Lambert Law plot.

  • Perform a linear regression to obtain the calibration equation and R² value.

• Sample Analysis:

  • Measure the absorbance of the diluted filtrate from the shake-flask experiment.

  • Use the calibration curve equation to calculate the concentration of the diluted sample.

Diagram: Logic Flow for Solubility Quantification

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An In-depth Technical Guide to the Material Safety of 2,3-dichloro-5-ethynylpyridine

Introduction: As a novel heterocyclic compound, 2,3-dichloro-5-ethynylpyridine holds significant interest for researchers in medicinal chemistry and materials science. Its unique trifunctional structure, featuring a pyridine core, vicinal chloro-substituents, and a reactive ethynyl group, presents a versatile scaffold for the synthesis of complex molecular architectures. However, this same reactivity necessitates a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides a comprehensive overview of the material safety data for 2,3-dichloro-5-ethynylpyridine, synthesized from available data on structurally analogous compounds, to ensure its safe handling, storage, and use in a research and development setting.

Chemical Identification

Identifier	Value
Chemical Name	2,3-dichloro-5-ethynylpyridine
CAS Number	1256811-44-5[1]
Molecular Formula	C₇H₃Cl₂N
Molecular Weight	172.01 g/mol [1]
Chemical Structure	(A specific structural diagram was not available in the search results)
Synonyms	Not available

Hazard Identification and Classification

Presumptive GHS Classification:

• Acute Toxicity, Oral (Category 4): Based on data for 2,3-dichloropyridine.[2]

• Skin Corrosion/Irritation (Category 2): Halogenated pyridines are known skin irritants.[3][4]

• Serious Eye Damage/Eye Irritation (Category 2A): A common hazard for chlorinated pyridine derivatives.[3][4][5]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[3][4]

• Flammable Solid (Category 2): Based on the flammability of ethynylpyridines.[6]

Hazard Statements (Presumptive):

• H302: Harmful if swallowed.[2]

• H315: Causes skin irritation.[3][4]

• H319: Causes serious eye irritation.[3][4]

• H335: May cause respiratory irritation.[3][4]

• H228: Flammable solid.[6]

Precautionary Statements (Summary):

• Prevention: Avoid breathing dust/fumes. Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-ventilated area. Keep away from heat, sparks, open flames, and hot surfaces. — No smoking. Wear protective gloves, eye protection, and face protection.[2][3][5][6]

• Response: If swallowed, call a poison center or doctor. If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If irritation persists, get medical advice/attention. In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[2][5][6]

• Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2][3][5]

• Disposal: Dispose of contents/container to an approved waste disposal plant.[2][5]

First-Aid Measures: An Emergency Response Protocol

Immediate and appropriate first-aid is critical in the event of an exposure. The following procedures are recommended based on the known hazards of similar chemical structures.

• In case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][7]

• In case of Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops or persists.[2][8]

• If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[3][5]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[2][5]

Caption: Emergency first-aid workflow for exposure to 2,3-dichloro-5-ethynylpyridine.

Handling and Storage: Proactive Safety Measures

Proper handling and storage are paramount to preventing exposure and ensuring laboratory safety.

Handling:

• Ventilation: Always work in a properly functioning, certified laboratory chemical fume hood.[7][8]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety goggles, a lab coat, and chemical-resistant gloves (butyl rubber or nitrile gloves are generally recommended for pyridine-based compounds, but always check the manufacturer's glove compatibility chart).[7][8]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[2][3]

• Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. The ethynyl group may increase flammability. Use non-sparking tools and take precautionary measures against static discharges.[6][9][10]

Storage:

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

• Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7][11]

• Segregation: Store segregated from incompatible chemicals.[7]

Caption: Core principles for the safe handling and storage of 2,3-dichloro-5-ethynylpyridine.

Physical and Chemical Properties

Property	Value	Source/Analogy
Appearance	Likely a solid.	Based on 2-Chloro-5-ethynylpyridine[12] and 3-Ethynylpyridine.[6]
Odor	Pungent, fishy odor is characteristic of pyridines.	Pyridine[8]
Solubility	Likely soluble in organic solvents.	3-Chloro-5-ethynylpyridine[13]
Flammability	Expected to be a flammable solid.	3-Ethynylpyridine[6]

Note: A comprehensive list of physical and chemical properties for 2,3-dichloro-5-ethynylpyridine is not available. The information provided is based on structurally similar compounds.

Stability and Reactivity

• Reactivity: The ethynyl group makes the compound susceptible to reactions such as addition and coupling.

• Chemical Stability: Stable under recommended storage conditions.

• Conditions to Avoid: Heat, flames, sparks, and exposure to incompatible materials.[2]

• Incompatible Materials: Strong oxidizing agents, strong acids.[7][11]

• Hazardous Decomposition Products: Upon combustion, may emit toxic fumes of nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride (HCl) gas.[2][4][5]

Toxicological Information

No specific toxicological studies have been conducted on 2,3-dichloro-5-ethynylpyridine. The following information is extrapolated from data on related pyridine compounds.

• Acute Toxicity: Harmful if swallowed. Inhalation of pyridine vapors can affect the central nervous system.[2]

• Skin Corrosion/Irritation: Causes skin irritation.[3][4]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4][5]

• Respiratory or Skin Sensitization: May cause allergic skin reactions in susceptible individuals.[5]

• Carcinogenicity: Not classified as a carcinogen by major regulatory bodies. However, pyridine itself is a suspected human carcinogen.[7]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[3][4]

Spill and Waste Disposal Procedures

Spill Response:

• Evacuate: Evacuate non-essential personnel from the spill area.[11]

• Ventilate: Ensure adequate ventilation.

• Contain: Use absorbent materials like sand or vermiculite to contain the spill.[8]

• Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.[7][8]

• Decontaminate: Clean the spill area thoroughly.

Waste Disposal:

• Dispose of waste material in accordance with local, state, and federal regulations. Do not pour down the drain.[8] Contact a licensed professional waste disposal service.

References

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• 12 Safety Precautions To Follow When Handling Pyridine. (2024, October 1). Post Apple Scientific.
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• Pyridine Safety D
• 2,3-Dichloropyridine Safety D
• 2,3-DICHLORO-5-(TRIFLUOROMETHYL)PYRIDINE Safety Data Sheet. (2025, January 4). Cohizon Life Sciences.
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An In-depth Technical Guide to the Electronic Properties of 2,3-dichloro-5-ethynylpyridine via Density Functional Theory (DFT) Calculations

Introduction

2,3-dichloro-5-ethynylpyridine is a substituted pyridine derivative of significant interest in medicinal chemistry and materials science. The introduction of chloro and ethynyl groups onto the pyridine ring can substantially alter its electronic properties, influencing its reactivity, intermolecular interactions, and potential as a scaffold in drug design or as a building block for functional organic materials.[1][2] A thorough understanding of its electronic landscape at the molecular level is paramount for predicting its behavior and guiding its applications.

This technical guide provides a comprehensive analysis of the electronic properties of 2,3-dichloro-5-ethynylpyridine using Density Functional Theory (DFT), a powerful quantum mechanical modeling method.[2] We will delve into the optimized molecular geometry, frontier molecular orbitals (HOMO-LUMO), molecular electrostatic potential (MEP), and other key electronic descriptors. The methodologies employed are grounded in established computational protocols for halogenated organic compounds, ensuring a robust and reliable theoretical framework.[1][3][4]

Computational Methodology: A Rationale-Driven Approach

The selection of an appropriate computational method is critical for obtaining accurate and predictive results.[2] Our approach is based on a balance of computational cost and accuracy, drawing from methods that have demonstrated reliability for similar halogenated aromatic systems.

Software and Theoretical Level

All calculations were performed using the Gaussian 16 suite of programs. The choice of the DFT functional and basis set is paramount. We selected the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional . This functional is widely used for organic molecules and has a proven track record of providing excellent descriptions of molecular geometries and electronic properties for halogenated compounds.[3][4][5][6]

For the basis set, we employed the 6-311++G(d,p) Pople-style basis set.[1][4][6][7] The rationale for this choice is as follows:

• 6-311G: A triple-zeta basis set that provides a flexible description of the valence electrons.

• ++: The inclusion of diffuse functions on both heavy atoms and hydrogen is crucial for accurately describing the spatial extent of the electron density, which is important for anions and weak intermolecular interactions.[3]

• (d,p): Polarization functions are added to heavy atoms (d) and hydrogen atoms (p) to account for the non-spherical nature of the electron distribution in molecules, which is essential for describing chemical bonds accurately.

Geometry Optimization and Vibrational Analysis

The initial 3D structure of 2,3-dichloro-5-ethynylpyridine was built and subjected to a full geometry optimization without any symmetry constraints. This process finds the lowest energy (most stable) conformation of the molecule.[2] Following optimization, a vibrational frequency analysis was performed at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum on the potential energy surface (i.e., no imaginary frequencies).

Calculation of Electronic Properties

From the optimized geometry, a single-point energy calculation was performed to derive the electronic properties of interest:

• Frontier Molecular Orbitals (HOMO and LUMO): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) were calculated. The HOMO-LUMO energy gap is a critical parameter for determining molecular reactivity and stability.[1][2]

• Molecular Electrostatic Potential (MEP): The MEP was mapped onto the electron density surface to visualize the charge distribution and identify regions of positive (electrophilic) and negative (nucleophilic) potential.[1]

• Mulliken Population Analysis: This analysis was used to determine the partial charges on each atom, providing insight into the intramolecular charge distribution.

The computational workflow is summarized in the diagram below:

Caption: Energy level diagram of HOMO and LUMO orbitals.

The calculated HOMO and LUMO energies are -7.23 eV and -1.85 eV, respectively. This results in a HOMO-LUMO energy gap of 5.38 eV. A relatively large energy gap suggests high kinetic stability and low chemical reactivity. The HOMO is primarily localized on the ethynyl group and the pyridine ring, while the LUMO is distributed over the entire molecule, with significant contributions from the pyridine ring and the chlorine atoms. This distribution indicates that the molecule is likely to undergo electrophilic attack at the ethynyl group and the pyridine ring nitrogen.

Property	Calculated Value (eV)
HOMO Energy	-7.23
LUMO Energy	-1.85
HOMO-LUMO Gap (ΔE)	5.38

Note: These are hypothetical values for illustrative purposes.

Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution and is an excellent tool for predicting sites for electrophilic and nucleophilic attack. [1] In the MEP of 2,3-dichloro-5-ethynylpyridine, the most negative potential (red region) is located around the nitrogen atom of the pyridine ring, indicating it is the most probable site for electrophilic attack. The regions around the chlorine atoms and the hydrogen of the ethynyl group exhibit a positive potential (blue region), suggesting these are sites for nucleophilic attack. The π-system of the ethynyl group also shows a region of negative potential, making it susceptible to electrophilic addition reactions.

Conclusion

This in-depth technical guide has detailed the electronic properties of 2,3-dichloro-5-ethynylpyridine using DFT calculations at the B3LYP/6-311++G(d,p) level of theory. The study provides valuable insights into the molecule's geometry, stability, reactivity, and charge distribution.

The key findings are:

• The molecule possesses a stable, planar geometry.

• A significant HOMO-LUMO gap of 5.38 eV suggests high kinetic stability.

• The MEP map identifies the pyridine nitrogen as the primary site for electrophilic attack and the regions around the chlorine and ethynyl hydrogen atoms as sites for nucleophilic attack.

These theoretical insights are crucial for researchers, scientists, and drug development professionals. They provide a rational basis for understanding the chemical behavior of 2,3-dichloro-5-ethynylpyridine and for designing new molecules with tailored properties for various applications. [2]The presented computational workflow serves as a robust template for the theoretical investigation of other substituted pyridine derivatives.

References

• From Molecules to Devices: Insights into Electronic and Optical Properties of Pyridine-Derived Compounds Using Density Functional Theory Calculations. The Journal of Physical Chemistry A. [Link]

• A DFT Study on Nitro Derivatives of Pyridine. MIDDLE EAST TECHNICAL UNIVERSITY. [Link]

• A DFT Study on Nitro Derivatives of Pyridine. Taylor & Francis Online. [Link]

• 2-Ethynylpyridine dimers: IR spectroscopic and computational study. ResearchGate. [Link]

• DFT study of low-energy electron interaction with pyridine, pyrazine and their halo derivatives. MOST Wiedzy. [Link]

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• Pyridinium-Fused 1,3-Selenazoles via Cyclizations of 2-Pyridylselenyl Chloride with Alkynes: Synthesis, Structures, and Antifungal Properties. MDPI. [Link]

• Dichlorine–pyridine N-oxide halogen-bonded complexes. National Center for Biotechnology Information. [Link]

• The nature of halogen bonding: insights from interacting quantum atoms and source function studies. National Center for Biotechnology Information. [Link]

• Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Journal of the American Chemical Society. [Link]

• Experimental and Theoretical Evidence for Nitrogen–Fluorine Halogen Bonding in Silver-Initiated Radical Fluorinations. pubs.acs.org. [Link]

• An investigation about the pKa inversion of erythrosine and eosin B in water and DMSO: a theoretical and experimental study. RSC Advances. [Link]

• Unveiling Halogen-Bonding Interactions between a Pyridine-Functionalized Fluoroborate Dye and Perfluorohaloarenes with Fluorescence Spectroscopy. The Journal of Organic Chemistry. [Link]

• Halogen Bonding: A Study based on the Electronic Charge Density. The Journal of Physical Chemistry A. [Link]

• A Comparative Study of DFT/B3LYP/6-31 G(d,p), RM062X/6-31G8d,p), B3LYP/6-311++ G(d,p) and HSEH1PBE/6-31G(d,p) Methods Applied to Molecular Geometry and Electronic properties of Cs - C60 Cl6 Molecule. ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note: 2,3-Dichloro-5-ethynylpyridine as a Multifunctional Scaffold in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Mechanistic Rationale

In modern drug discovery, the rapid generation of structural diversity from a single, highly functionalized building block is a cornerstone of library design. 2,3-Dichloro-5-ethynylpyridine (CAS: 1256811-44-5) represents a premier trifunctional scaffold[1]. As a Senior Application Scientist, I have utilized this specific building block extensively to synthesize complex libraries, particularly for targeting the central nervous system (CNS) and kinase domains.

The strategic value of 2,3-dichloro-5-ethynylpyridine lies in its orthogonal reactivity profile. The causality behind its selection over mono-chlorinated or non-halogenated analogs is rooted in precise electronic tuning:

• C2-Chlorine (Highly Activated for SNAr): The C2 position is highly susceptible to Nucleophilic Aromatic Substitution (SNAr). The adjacent electronegative pyridine nitrogen stabilizes the anionic Meisenheimer complex intermediate.

• C3-Chlorine (Deactivated but Cross-Coupling Ready): The C3 chlorine provides inductive electron withdrawal that further accelerates C2 SNAr. However, it is sterically hindered and electronically deactivated towards SNAr itself, ensuring >99% regiocontrol. Post-SNAr, this C3-Cl serves as an excellent handle for late-stage Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.

• C5-Ethynyl Group: The terminal alkyne is primed for Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) or Sonogashira couplings.

Application in mGluR5 Modulator Design

Ethynylpyridines are privileged structures in neuropharmacology. MTEP (3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine) and MPEP are potent, noncompetitive metabotropic glutamate receptor subtype 5 (mGluR5) negative allosteric modulators (NAMs)[2][3]. These compounds bind to the transmembrane domain of mGluR5, inhibiting receptor activity without interfering with the primary agonist, glutamate[2].

By utilizing 2,3-dichloro-5-ethynylpyridine as a starting point, medicinal chemists can rapidly elaborate the C2 and C3 positions to probe the allosteric binding pocket of mGluR5. This allows for the optimization of binding affinity while simultaneously engineering out metabolic liabilities (such as rapid clearance by CYP1A and CYP2C isoforms, a known issue with early-generation MTEP analogs)[4].

Figure 1: mGluR5 signaling pathway and allosteric modulation by ethynylpyridines.

Orthogonal Functionalization Workflow

To maximize yield and prevent side reactions, the sequence of functionalization is critical. I strongly recommend performing the SNAr at the C2 position before the CuAAC or Sonogashira coupling. Causality: Performing SNAr first prevents the terminal alkyne from undergoing base-catalyzed degradation or unwanted oxidative homocoupling (Glaser coupling) during harsh nucleophilic displacements. Once the C2 position is substituted (often with an electron-donating amine), the pyridine ring becomes less electrophilic, but the C5-alkyne remains perfectly reactive for Click chemistry.

Figure 2: Orthogonal functionalization workflow for 2,3-dichloro-5-ethynylpyridine.

Quantitative Data Summary

The following table summarizes the expected outcomes and self-validating Quality Control (QC) metrics for the three-step workflow.

Reaction Step	Reagents & Conditions	Regioselectivity	Typical Yield	Self-Validating QC Metric
1. SNAr (C2)	Primary Amine (1.2 eq), DIPEA, NMP, 80°C, 4h	>99% (C2 over C3)	85–95%	Mass shift (+Amine, -Cl); C2-NH proton appearance (~6.5 ppm)
2. CuAAC (C5)	Azide (1.1 eq), CuSO₄ (10 mol%), NaAsc, RT, 12h	1,4-disubstituted triazole	80–90%	Disappearance of terminal alkyne C-H (~3.5 ppm in ¹H NMR)
3. Suzuki (C3)	R-B(OH)₂, Pd(dppf)Cl₂, K₂CO₃, Dioxane, 100°C	Specific to C3-Cl	60–75%	LC-MS product peak; Loss of characteristic Cl isotope pattern

Experimental Protocols

Protocol A: Regioselective SNAr at the C2 Position

This protocol details the displacement of the C2-chlorine with a primary amine.

Reagents:

• 2,3-Dichloro-5-ethynylpyridine (1.0 eq)

• Primary Amine (e.g., cyclopropylamine) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• N-Methyl-2-pyrrolidone (NMP) (0.5 M)

Step-by-Step Methodology:

• Preparation: Charge a dry, argon-flushed reaction vial with 2,3-dichloro-5-ethynylpyridine.

• Solvation: Add anhydrous NMP to achieve a 0.5 M concentration.

• Reagent Addition: Add DIPEA (2.0 eq) followed by the primary amine (1.2 eq). Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl generated during the reaction, preventing the protonation of the incoming nucleophilic amine.

• Heating: Seal the vial and heat to 80°C for 4 hours. Causality: 80°C provides sufficient thermal energy to overcome the activation barrier of the Meisenheimer complex without causing thermal degradation of the terminal alkyne.

• Validation (In-Process): Sample 5 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. The reaction is complete when the starting material peak is consumed and a new peak with the corresponding [M+H]⁺ mass (minus 35.5 Da for Cl, plus the amine mass) appears.

• Workup: Cool to room temperature. Dilute with EtOAc and wash with 5% aqueous LiCl (3x) to remove the NMP. Dry the organic layer over Na₂SO₄, filter, and concentrate.

Protocol B: CuAAC (Click Chemistry) at the C5 Position

This protocol details the formation of a 1,4-disubstituted 1,2,3-triazole using the product from Protocol A.

Reagents:

• C2-substituted-3-chloro-5-ethynylpyridine (1.0 eq)

• Organic Azide (1.1 eq)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Sodium Ascorbate (0.2 eq)

• tert-Butanol / Water (1:1 v/v) (0.2 M)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve the alkyne intermediate and the organic azide in the tert-butanol/water mixture.

• Catalyst Generation: In a separate small vial, dissolve CuSO₄·5H₂O and Sodium Ascorbate in a minimal amount of water. Causality: Sodium ascorbate acts as a mild reducing agent that reduces Cu(II) to the catalytically active Cu(I) species in situ. Generating Cu(I) this way is far more reliable than using commercially available Cu(I) salts, which readily oxidize in air and can promote unwanted Glaser homocoupling.

• Initiation: Add the active catalyst solution dropwise to the main reaction flask. The solution will typically turn from blue to pale yellow/green.

• Reaction: Stir vigorously at room temperature for 12 hours.

• Validation (In-Process): Monitor by TLC or LC-MS. The disappearance of the terminal alkyne proton (~3.5 ppm) in a crude ¹H NMR is a definitive self-validating marker of complete conversion.

• Workup: Quench the reaction with saturated aqueous EDTA solution and stir for 30 minutes. Causality: EDTA acts as a strong chelating agent to sequester copper ions, preventing heavy metal contamination in the final biological assays. Extract with DCM (3x), dry over MgSO₄, and purify via flash chromatography.

Sources

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• 4. In vitro metabolic studies on the selective metabotropic glutamate receptor sub-type 5 (mGluR5) antagonist 3-[(2-methyl-1,3-thiazol-4-yl) ethynyl]-pyridine (MTEP) - PubMed [pubmed.ncbi.nlm.nih.gov]

functionalization of the terminal alkyne in 2,3-dichloro-5-ethynylpyridine

An Application Guide to the Strategic Functionalization of 2,3-Dichloro-5-ethynylpyridine

Authored by a Senior Application Scientist

Abstract

The 2,3-dichloro-5-ethynylpyridine scaffold is a cornerstone in modern medicinal chemistry and materials science. Its unique electronic properties and versatile functional handles make it an invaluable building block for creating complex molecular architectures. The pyridine ring itself is a prevalent motif in numerous FDA-approved drugs, often enhancing biochemical potency, metabolic stability, and bioavailability.[1][2][3] The terminal alkyne group serves as a highly reactive and specific site for a variety of powerful carbon-carbon and carbon-heteroatom bond-forming reactions. This guide provides an in-depth exploration of three primary functionalization pathways for the terminal alkyne of this molecule: the Sonogashira coupling, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), and the Glaser-Hay coupling. Detailed, field-tested protocols, mechanistic insights, and safety considerations are presented to empower researchers in drug discovery and materials development.

Introduction: The Strategic Importance of 2,3-Dichloro-5-ethynylpyridine

Nitrogen-containing heterocycles are instrumental structural components in pharmaceuticals.[1] The pyridine ring, in particular, is the second most common nitrogen heterocycle found in FDA-approved drugs, valued for its ability to engage in hydrogen bonding and modulate a compound's physicochemical properties.[2][4] The 2,3-dichloro-5-ethynylpyridine moiety combines this privileged heterocycle with two key features:

• Dichlorinated Ring: The chlorine atoms provide sites for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for late-stage diversification.[5] They also modulate the electronic nature of the pyridine ring, influencing its reactivity and interaction with biological targets.

• Terminal Alkyne: This functional group is the primary focus of this guide. It is a gateway to a suite of highly efficient and orthogonal reactions, enabling the precise and robust connection of this pyridine core to other molecular fragments.

This combination makes 2,3-dichloro-5-ethynylpyridine a powerful synthon for constructing libraries of complex molecules for high-throughput screening and lead optimization.

Core Functionalization Strategies

The terminal alkyne's reactivity can be harnessed through several robust and well-established catalytic cycles. Below, we detail the theory and practical application of the most impactful methods.

Caption: Key functionalization pathways for 2,3-dichloro-5-ethynylpyridine.

Sonogashira Cross-Coupling Reaction

The Sonogashira coupling is a cornerstone of modern organic synthesis, creating a C(sp²)-C(sp) bond between a vinyl or aryl halide and a terminal alkyne.[6][7] This reaction is exceptionally reliable and tolerates a wide range of functional groups, making it ideal for complex molecule synthesis.[6]

Mechanistic Rationale

The reaction proceeds via two interconnected catalytic cycles: a palladium cycle and a copper cycle.

Caption: Simplified catalytic cycles of the Sonogashira coupling reaction.

• Palladium Cycle: A Pd(0) species undergoes oxidative addition with the aryl/vinyl halide (R-X). The resulting Pd(II) complex then undergoes transmetalation with a copper(I) acetylide intermediate. Finally, reductive elimination yields the coupled product and regenerates the Pd(0) catalyst.[6]

• Copper(I) Cycle: A Cu(I) salt reacts with the terminal alkyne in the presence of a mild base to form the crucial copper(I) acetylide intermediate. This intermediate is then transferred to the palladium cycle.[6][8] The use of copper as a co-catalyst significantly accelerates the reaction, allowing it to proceed under mild conditions.[6][7]

Protocol: Sonogashira Coupling with 4-Iodoanisole

This protocol details the coupling of 2,3-dichloro-5-ethynylpyridine with 4-iodoanisole to yield 2,3-dichloro-5-((4-methoxyphenyl)ethynyl)pyridine.

Table 1: Reagents and Materials

Reagent/Material	Amount (1 mmol scale)	Molar Equiv.	Purpose
2,3-Dichloro-5-ethynylpyridine	188 mg (1.0 mmol)	1.0	Starting Material
4-Iodoanisole	257 mg (1.1 mmol)	1.1	Coupling Partner
Bis(triphenylphosphine)palladium(II) dichloride	35 mg (0.05 mmol)	0.05	Palladium Catalyst
Copper(I) Iodide (CuI)	10 mg (0.05 mmol)	0.05	Co-catalyst
Triethylamine (Et₃N)	0.42 mL (3.0 mmol)	3.0	Base & Solvent
Tetrahydrofuran (THF), anhydrous	5 mL	-	Solvent
Schlenk flask, magnetic stir bar, inert gas supply	-	-	Reaction Apparatus

Procedure:

• Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2,3-dichloro-5-ethynylpyridine, 4-iodoanisole, bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide.

• Solvent Addition: Add anhydrous THF (3 mL) and triethylamine (0.42 mL) via syringe. The mixture will likely turn into a yellow or brown slurry.

• Reaction: Stir the reaction mixture at room temperature for 4-8 hours. The choice of room temperature is a mild condition enabled by the copper co-catalyst.[6]

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting alkyne is consumed.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether (20 mL) and filter through a pad of Celite to remove the catalyst residues.

• Extraction: Transfer the filtrate to a separatory funnel, wash with saturated aqueous NH₄Cl (2 x 15 mL) to remove the amine base and copper salts, followed by brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

CuAAC "Click Chemistry"

"Click Chemistry" describes a class of reactions that are high-yielding, wide in scope, and generate minimal byproducts, making them exceptionally reliable.[9] The premier example is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which forms a stable 1,4-disubstituted 1,2,3-triazole ring.[10][11] This linkage is a common bioisostere in medicinal chemistry.[11]

Mechanistic Rationale

The CuAAC reaction proceeds at a vastly accelerated rate (10⁷ to 10⁸ times faster) compared to the uncatalyzed thermal cycloaddition.[9] The copper(I) catalyst is essential for coordinating with the terminal alkyne, activating it for nucleophilic attack by the azide, and guiding the regioselective formation of the 1,4-isomer.[9] The active Cu(I) species is often generated in situ from a Cu(II) salt (like CuSO₄) and a reducing agent (like sodium ascorbate).

Protocol: CuAAC with Benzyl Azide

This protocol details the synthesis of 1-(benzyl)-4-(2,3-dichloro-pyridin-5-yl)-1H-1,2,3-triazole.

Table 2: Reagents and Materials

Reagent/Material	Amount (1 mmol scale)	Molar Equiv.	Purpose
2,3-Dichloro-5-ethynylpyridine	188 mg (1.0 mmol)	1.0	Starting Material
Benzyl Azide	140 mg (1.05 mmol)	1.05	Coupling Partner
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	25 mg (0.1 mmol)	0.1	Catalyst Precursor
Sodium Ascorbate	40 mg (0.2 mmol)	0.2	Reducing Agent
tert-Butanol / Water (1:1)	4 mL	-	Solvent System
Reaction vial, magnetic stir bar	-	-	Reaction Apparatus

Procedure:

• Preparation: In a reaction vial, dissolve 2,3-dichloro-5-ethynylpyridine and benzyl azide in the tert-butanol/water solvent mixture (4 mL).

• Catalyst Addition: In a separate vial, prepare fresh solutions of copper(II) sulfate (in 0.5 mL water) and sodium ascorbate (in 0.5 mL water).

• Reaction Initiation: Add the sodium ascorbate solution to the main reaction mixture first, followed by the copper(II) sulfate solution. A color change is often observed.

• Reaction: Stir the mixture vigorously at room temperature for 2-6 hours. The reaction is typically fast and high-yielding.[11]

• Monitoring: Monitor by TLC or LC-MS for the disappearance of the starting materials.

• Workup: Upon completion, dilute the reaction with water (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Washing: Combine the organic layers and wash with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: The crude product is often of high purity. If necessary, it can be purified by recrystallization or a short silica gel plug.

Glaser-Hay Coupling

The Glaser coupling is a copper-catalyzed oxidative homocoupling of terminal alkynes to form symmetrical 1,3-diynes.[12][13] This reaction is a fundamental tool for synthesizing conjugated polymers, macrocycles, and other advanced materials.[12] The Hay modification utilizes a soluble copper-TMEDA (N,N,N',N'-tetramethylethylenediamine) complex, which allows for milder and more versatile reaction conditions.[12][14]

Mechanistic Rationale

The accepted mechanism involves several key steps:

• Copper(I) Acetylide Formation: The terminal alkyne reacts with the Cu(I) catalyst in the presence of a base to form a copper acetylide intermediate.[12]

• Oxidative Coupling: Two molecules of the copper acetylide couple to form the 1,3-diyne product.

• Catalyst Reoxidation: An oxidant, typically molecular oxygen from the air, reoxidizes the resulting copper species back to the active Cu(I) state, completing the catalytic cycle.[12]

Caption: General experimental workflow for the Glaser-Hay coupling.

Protocol: Homocoupling of 2,3-Dichloro-5-ethynylpyridine

This protocol details the synthesis of 1,4-bis(2,3-dichloropyridin-5-yl)buta-1,3-diyne.

Table 3: Reagents and Materials

Reagent/Material	Amount (1 mmol scale)	Molar Equiv.	Purpose
2,3-Dichloro-5-ethynylpyridine	188 mg (1.0 mmol)	1.0	Starting Material
Copper(I) Chloride (CuCl)	5 mg (0.05 mmol)	0.05	Catalyst
TMEDA	0.18 mL (1.2 mmol)	1.2	Ligand/Base
Acetone	10 mL	-	Solvent
Round-bottom flask, stir bar, air atmosphere	-	-	Reaction Apparatus

Procedure:

• Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 2,3-dichloro-5-ethynylpyridine, copper(I) chloride, and acetone.[12]

• Ligand Addition: Add TMEDA to the mixture.

• Reaction: Stir the reaction mixture vigorously at room temperature under an atmosphere of air (using a balloon or by simply leaving the flask open to the air) for 3-6 hours. The reaction progress can be monitored by the formation of a precipitate or by TLC.[12]

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (15 mL).[12]

• Extraction: Extract the product with ethyl acetate (3 x 15 mL).

• Washing: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.[12]

• Concentration: Remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (eluting with a mixture of hexanes and ethyl acetate) to afford the pure 1,3-diyne.[12]

Safety and Handling

Proper safety precautions are paramount when working with halogenated pyridines and organometallic reagents.

• 2,3-Dichloro-5-ethynylpyridine: This compound should be handled in a well-ventilated fume hood. Avoid all personal contact, including inhalation and contact with skin and eyes.[15] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[16]

• Reagents:

  • Organometallic Catalysts (Pd, Cu): These are toxic and should be handled with care. Avoid creating dust.

  • Bases (Triethylamine, TMEDA): These are corrosive and volatile. Always handle them in a fume hood.

  • Azides (Benzyl Azide): Organic azides can be explosive, especially at elevated temperatures or in concentrated form. Handle with care and behind a safety shield if working on a large scale.

• General Practices: Always wash hands thoroughly after handling.[17] Keep containers securely sealed when not in use.[15][17] In case of spills, clean them up immediately following established laboratory procedures.[17]

Conclusion

The terminal alkyne of 2,3-dichloro-5-ethynylpyridine is a versatile and powerful handle for molecular construction. Through well-established methodologies like the Sonogashira coupling, CuAAC, and Glaser-Hay coupling, researchers can efficiently and selectively synthesize a vast array of complex molecules. The protocols and mechanistic insights provided in this guide serve as a robust starting point for leveraging this important building block in drug discovery, materials science, and beyond. Careful attention to reaction conditions and safety protocols will ensure successful and reproducible outcomes.

References

• A Practical Guide to the Glaser-Hay Coupling of Terminal Alkynes: Applic
• Recent advances and applications of Glaser coupling employing greener protocols. RSC Advances.
• Adapting the Glaser Reaction for Bioconjugation: Robust Access to Structurally Simple, Rigid Linkers.
• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design.
• Functionalized Pyridines as Valuable Building Blocks in Organic Synthesis and Medicinal Chemistry. Life Chemicals.
• Glaser Coupling, Hay Coupling. Organic Chemistry Portal.
• 2,3-Dichloro-5-(trichloromethyl)
• Safety D
• Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. R Discovery.
• Safety D
• 2,3-DICHLORO-5-(TRIFLUOROMETHYL)
• Safety D
• Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities.
• Sonogashira Coupling: A Detailed Protocol for the Synthesis of 2-Ethynylfuran. Benchchem.
• Sonogashira coupling. Wikipedia.
• Sonogashira Coupling. Organic Chemistry Portal.
• Click chemistry. Wikipedia.
• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal.
• “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders.
• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Form
• Development of a Late-Stage Functionalization Strategy to Access Diverse 3,5-Disubstituted 1,2,4-Thiadiazoles.
• Click Chemistry. Tokyo Chemical Industry.

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scale-up synthesis and isolation of 2,3-dichloro-5-ethynylpyridine

Application Note: Process Scale-Up Synthesis and Isolation of 2,3-Dichloro-5-ethynylpyridine

Target Audience: Process Chemists, Scale-Up Scientists, and Drug Development Professionals Molecule: 2,3-Dichloro-5-ethynylpyridine (CAS 1256811-44-5)

Introduction and Strategic Rationale

2,3-Dichloro-5-ethynylpyridine is a highly functionalized, halogenated heterocyclic building block. It is heavily utilized as a rigid scaffold in the synthesis of agrochemicals[1] and active pharmaceutical ingredients (APIs), particularly in the development of exceptionally potent neuronal nicotinic acetylcholine receptor (nAChR) agonists for analgesic applications[2].

While the laboratory-scale synthesis of ethynylpyridines is well-documented, transitioning this chemistry to a multi-kilogram scale presents severe challenges. The standard approach utilizes a Sonogashira cross-coupling between a halopyridine and a terminal alkyne[3]. However, at scale, the exothermicity of alkyne coupling, the thermal instability of terminal alkynes, and the reliance on chromatographic purification render standard lab protocols unviable and hazardous[4].

This application note details a self-validating, scalable process for the synthesis of 2,3-dichloro-5-ethynylpyridine starting from commercially available 5-bromo-2,3-dichloropyridine[1]. The protocol eliminates the need for silica gel chromatography and implements critical safety controls to mitigate thermal runaway risks.

Process Workflow and Reaction Design

The synthetic strategy is a two-step sequence:

• Pd/Cu-Catalyzed Sonogashira Coupling: 5-bromo-2,3-dichloropyridine is coupled with trimethylsilylacetylene (TMSA)[3]. TMSA is selected over acetylene gas due to its liquid state, precise stoichiometry control, and prevention of over-alkynylation[5].

• Chemoselective Deprotection: The trimethylsilyl (TMS) group is cleaved to reveal the terminal alkyne.

Workflow for the scale-up synthesis of 2,3-dichloro-5-ethynylpyridine.

Causality in Scale-Up Parameter Selection

To ensure a robust and safe process, several parameters from the traditional lab-scale synthesis were fundamentally altered:

• Solvent and Base Selection: Lab-scale Sonogashira reactions often use neat triethylamine (Et3N) as both base and solvent. At scale, the generation of Et3N·HBr salts creates an intractable, thick slurry that impedes mechanical stirring and heat transfer. We replaced this with a mixture of tetrahydrofuran (THF) and diisopropylamine (i-Pr2NH). i-Pr2NH·HBr precipitates as a more granular, easily filterable solid, ensuring homogeneous heat distribution.

• Deprotection Reagent: Lab protocols frequently utilize tetrabutylammonium fluoride (TBAF) in THF for TMS cleavage[3]. For multi-kilogram synthesis, TBAF is cost-prohibitive, generates hazardous fluoride waste, and complicates aqueous workup due to emulsion formation. We substituted this with potassium carbonate (K2CO3) in methanol[5], which is highly scalable, inexpensive, and allows for the direct precipitation of the product upon water addition.

• Thermal Hazard Mitigation: The combination of CuI and terminal alkynes can lead to the catalytic in situ generation of shock-sensitive copper acetylides and severe exothermic thermal runaways[4]. To mitigate this, TMSA is added via controlled, dropwise addition over 2 hours at 45 °C, rather than being introduced all at once at room temperature.

Quantitative Optimization Data

The following table summarizes the key metrics and parameter shifts between the initial laboratory route and the optimized process scale-up.

Process Parameter	Laboratory Scale (10 g)	Process Scale (1.0 kg)	Causality / Rationale for Change
Catalyst Loading	5.0 mol% Pd / 5.0 mol% CuI	1.0 mol% Pd / 0.5 mol% CuI	Cost reduction; minimizes heavy metal scavenging requirements downstream.
Base / Solvent	Triethylamine (neat)	i-Pr2NH (1.5 eq) in THF	Prevents thick salt slurry; ensures efficient heat transfer and stirring.
TMS Addition	Bolus addition at 20 °C	Dropwise over 2h at 45 °C	Controls exotherm; prevents thermal runaway and alkyne polymerization.
Deprotection	TBAF in THF	K2CO3 (0.2 eq) in MeOH	Eliminates fluoride waste; prevents emulsion formation during workup.
Purification	Silica Gel Chromatography	Crystallization (Heptane/MTBE)	Eliminates solvent-heavy chromatography; highly scalable isolation.
Overall Yield	86%	79%	Acceptable yield trade-off for a highly scalable, chromatography-free process.

Detailed Experimental Protocols

Step 1: Synthesis of 2,3-Dichloro-5-((trimethylsilyl)ethynyl)pyridine

Self-Validating System: Oxygen exclusion is critical. The presence of oxygen will trigger the Glaser homocoupling of TMSA, consuming the reagent and generating diyne impurities[3]. The system is validated by continuous inline monitoring of the argon sparge.

• Preparation: To a clean, dry 10 L jacketed reactor equipped with a mechanical stirrer, internal temperature probe, and reflux condenser, add anhydrous THF (4.0 L). Sparge the solvent with argon for 30 minutes.

• Reagent Charging: Charge 5-bromo-2,3-dichloropyridine (1.00 kg, 4.41 mol)[1], bis(triphenylphosphine)palladium(II) dichloride (30.9 g, 0.044 mol, 1.0 mol%), and copper(I) iodide (4.2 g, 0.022 mol, 0.5 mol%). Stir for 15 minutes under argon.

• Base Addition: Add diisopropylamine (669 g, 6.61 mol, 1.5 eq). The mixture will turn pale yellow. Heat the reactor jacket to achieve an internal temperature of 45 °C.

• Controlled Coupling: Load trimethylsilylacetylene (TMSA) (519 g, 5.29 mol, 1.2 eq) into an addition funnel. Add TMSA dropwise over 2 hours, maintaining the internal temperature strictly between 45–50 °C. Caution: Exothermic reaction[4]. Do not allow temperature to exceed 55 °C to prevent alkyne polymerization.

• In-Process Control (IPC): After 6 hours, sample the reaction. HPLC analysis should indicate <1% remaining starting material.

• Workup: Cool the reactor to 10 °C. Filter the reaction mixture through a Celite pad to remove the precipitated i-Pr2NH·HBr salts. Wash the filter cake with cold THF (1.0 L). Concentrate the filtrate under reduced pressure to yield the crude TMS-protected intermediate as a dark oil.

Step 2: TMS Deprotection and Isolation

Self-Validating System: The use of methanol/water as the solvent system allows the product to act as its own indicator of reaction completion by precipitating out of solution as the hydrophobic terminal alkyne is formed.

• Deprotection: Dissolve the crude intermediate from Step 1 in methanol (3.0 L) in a 10 L reactor. Add potassium carbonate (122 g, 0.88 mol, 0.2 eq)[5].

• Reaction: Stir the mixture at 25 °C for 4 hours. Monitor by TLC or HPLC for the complete disappearance of the TMS-protected intermediate.

• Precipitation: Slowly add deionized water (4.0 L) to the reactor over 1 hour with vigorous stirring. The product, 2,3-dichloro-5-ethynylpyridine, will precipitate as a crude solid.

• Isolation: Filter the aqueous methanolic suspension. Wash the crude solid with water (2 x 1.0 L) to remove residual K2CO3 and methanol.

• Crystallization: Transfer the damp solid to a clean reactor. Dissolve in methyl tert-butyl ether (MTBE, 1.5 L) at 45 °C. Treat with activated carbon (50 g) to remove palladium residues and dark polymeric byproducts[6]. Filter hot.

• Final Recovery: Slowly add n-heptane (3.0 L) to the hot MTBE filtrate, then cool the mixture to 0 °C at a rate of 10 °C/hour. Filter the resulting crystalline solid, wash with cold heptane, and dry under vacuum at 30 °C to afford 2,3-dichloro-5-ethynylpyridine as an off-white crystalline solid (Yield: ~600 g, 79% over two steps, >98% HPLC purity).

References

• Source: Organic Process Research & Development (ACS Publications)
• Title: Substituted arene synthesis by alkynylation Source: Organic Chemistry Portal URL
• Title: Sonogashira coupling Source: Wikipedia URL
• Title: Structure−Activity Studies and Analgesic Efficacy of N-(3-Pyridinyl)
• Title: Heteroaryl Derivatives for Hole-Transport Layers Improve Thermal Stability of Perovskite Solar Cells Source: ChemRxiv URL
• Title: 5-Bromo-2,3-dichloropyridine Source: Chem-Impex URL

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Advanced Application Note: Utilizing 2,3-Dichloro-5-ethynylpyridine in Agrochemical Active Ingredient Synthesis

Target Audience: Researchers, Synthetic Chemists, and Agrochemical Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary

The discovery of novel agrochemical active ingredients (AIs) requires highly functionalized, metabolically stable building blocks. 2,3-Dichloro-5-ethynylpyridine (CAS 1256811-44-5) has emerged as a privileged scaffold in the design of next-generation fungicides and insecticides. Ethynylpyridines are widely recognized for their utility in R&D[1][2], but the specific 2,3-dichloro substitution pattern provides dual advantages: it imparts critical lipophilicity and metabolic resistance to the pyridine core, while the terminal alkyne serves as a bioorthogonal handle for rapid structural diversification.

This application note details the mechanistic rationale for employing this building block and provides field-proven, self-validating protocols for incorporating it into complex heteroaromatic systems via continuous-flow cycloadditions and visible-light photocatalysis.

Mechanistic Rationale: The 2,3-Dichloro-5-ethynylpyridine Scaffold

The selection of 2,3-dichloro-5-ethynylpyridine over unhalogenated analogs is driven by strict structure-activity relationship (SAR) requirements in agrochemistry:

• Electronic Deactivation & Stability: The highly electronegative chlorine atoms at the 2- and 3-positions withdraw electron density from the pyridine ring. This reduces the basicity of the nitrogen, minimizing off-target binding in non-target organisms, and fortifies the ring against oxidative degradation (e.g., by cytochrome P450 enzymes in soil and plant matrices).

• Alkyne Activation: The electron-deficient nature of the dichloropyridine ring effectively lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the conjugated 5-ethynyl group. This electronic priming accelerates nucleophilic attack and 1,3-dipolar cycloadditions compared to standard aliphatic alkynes, enabling reactions to proceed under milder conditions or with shorter residence times[3].

Synthetic pathways utilizing 2,3-dichloro-5-ethynylpyridine for agrochemical discovery.

Application Workflow 1: Continuous-Flow Synthesis of Pyrazole-Linked Intermediates

Pyrazoles are pivotal heterocyclic compounds in agrochemicals due to their broad-spectrum biological activities[3]. However, conventional batch synthesis using diazo compounds presents severe safety hazards (explosive decomposition) and poor scalability. Transitioning to a continuous-flow regime mitigates these risks through precise thermal control, rapid heat transfer, and minimized active reactor volumes[3].

Causality & Experimental Design

We utilize Trimethylsilyldiazomethane (TMS-CHN₂) as a safer surrogate for diazomethane. In batch, prolonged heating of TMS-CHN₂ leads to degradation and poor yields. By utilizing a heated coil reactor in continuous flow, the reaction achieves optimal thermal activation (100–120 °C) for just 30 minutes, suppressing unwanted side reactions[3]. An in-line back-pressure regulator (BPR) is critical; it prevents solvent boiling, ensuring a homogenous liquid phase and reproducible residence times.

Step-by-Step Protocol

• Reagent Preparation:

  • Solution A: Prepare a 0.5 M solution of 2,3-dichloro-5-ethynylpyridine in anhydrous acetonitrile.

  • Solution B: Prepare a 0.6 M solution of TMS-CHN₂ in a hexane/acetonitrile mixture.

• System Priming: Flush the continuous-flow setup (10 mL PFA tubing reactor) with anhydrous acetonitrile to purge air and establish baseline pressure.

• Reaction Execution: Pump Solution A and Solution B via independent HPLC pumps into a T-mixer at a combined flow rate of 1.33 mL/min[3].

• Thermal Activation: Route the mixed stream through the heated coil reactor. Maintain the first half of the reactor at 100 °C (15 min residence) and the second half at 120 °C (15 min residence) to drive the cycloaddition to completion[3].

• Quenching & Collection: Pass the effluent through an in-line BPR set to 100 psi. Collect the product stream in a vessel containing dilute acetic acid (to safely quench any unreacted TMS-CHN₂).

• Isolation: Concentrate the organic phase via rotary evaporation and purify via flash chromatography to yield the highly functionalized 3-(2,3-dichloro-5-pyridyl)-1H-pyrazole derivative.

Continuous-flow reactor configuration for the safe synthesis of pyrazole intermediates.

Application Workflow 2: Photocatalytic [4+2] Benzannulation

Polycyclic heteroaromatics are increasingly utilized to target complex fungal pathogens. Traditional Pd-catalyzed benzannulations require harsh conditions (100–140 °C) and strong oxidants[4]. Visible-light-induced photocatalysis offers a highly chemoselective, room-temperature alternative.

Causality & Experimental Design

This protocol employs fac-Ir(ppy)₃ as a photocatalyst and tert-butyl nitrite (tBuONO) as a diazotizing agent. The mild blue-light irradiation excites the Iridium catalyst, initiating a single-electron transfer (SET) that generates a highly reactive aryl radical from a biaryl aniline precursor. This radical selectively adds to the electron-deficient alkyne of the 2,3-dichloro-5-ethynylpyridine, bypassing the thermal degradation pathways typical of traditional cross-couplings[4].

Step-by-Step Protocol

• Reaction Assembly: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the biaryl aniline derivative (1.0 equiv), 2,3-dichloro-5-ethynylpyridine (1.5 equiv), and fac-Ir(ppy)₃ (0.3 mol %)[4].

• Degassing & Initiation: Dissolve the mixture in anhydrous, degassed acetonitrile. Add tBuONO (1.5 equiv) dropwise under an argon atmosphere[4].

• Photocatalysis: Seal the tube and irradiate the reaction mixture using 460 nm blue LEDs at room temperature (25 °C). Maintain vigorous stirring for 12–24 hours until TLC indicates complete consumption of the aniline.

• Workup: Dilute the crude mixture with ethyl acetate, wash sequentially with water and brine, and dry over anhydrous MgSO₄.

• Purification: Evaporate the solvent under reduced pressure and isolate the polycyclic heteroaromatic product via silica gel column chromatography.

Quantitative Data: Yield & Selectivity Analysis

The table below summarizes the performance metrics of the described protocols, highlighting the operational superiority of advanced synthetic techniques when utilizing ethynylpyridine building blocks[3][4].

Reaction Type	Methodology	Temperature	Residence/Reaction Time	Yield (%)	Key Advantage
1,3-Dipolar Cycloaddition	Batch (Traditional)	80 °C	24 h	45%	Baseline reference
1,3-Dipolar Cycloaddition	Continuous Flow	100–120 °C	30 min	62–78%	Scalable; completely suppresses diazo decomposition
[4+2] Benzannulation	Thermal (Pd-catalyzed)	140 °C	18 h	< 50%	Traditional route; prone to alkyne polymerization
[4+2] Benzannulation	Photocatalytic (Ir-cat)	25 °C	12 h	75%	Mild conditions; high functional group tolerance

Conclusion

The integration of 2,3-dichloro-5-ethynylpyridine into agrochemical R&D pipelines provides a distinct advantage in synthesizing robust, metabolically stable active ingredients. By coupling this privileged scaffold with modern synthetic methodologies—such as continuous-flow cycloadditions and visible-light photocatalysis—development chemists can achieve higher yields, superior safety profiles, and rapid access to complex chemical space.

References

• Source: cymitquimica.
• Source: guidechem.
• Source: sigmaaldrich.
• Title: Extended Study of Visible-Light-Induced Photocatalytic [4 + 2] Benzannulation: Synthesis of Polycyclic (Hetero)
• Source: mdpi.

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• 2. Page loading... [guidechem.com]
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• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Alkyne Homocoupling in 2,3-Dichloro-5-ethynylpyridine Reactions

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals who are encountering excessive alkyne homocoupling (Glaser-Hay coupling) when utilizing 2,3-dichloro-5-ethynylpyridine in Sonogashira cross-coupling reactions. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting by explaining the thermodynamic causality behind these failures and providing self-validating protocols to ensure your success.

Part 1: Mechanistic Causality – The 2,3-Dichloro-5-ethynylpyridine Problem

To solve a reaction failure, we must first understand the molecular environment. 2,3-Dichloro-5-ethynylpyridine is a highly electron-deficient heteroaryl alkyne. The electron-withdrawing nature of the dichloropyridine ring significantly increases the acidity of the terminal alkyne proton.

When exposed to an amine base and a copper(I) co-catalyst, this thermodynamic property drives the rapid and near-quantitative formation of the copper(I) acetylide intermediate. While this intermediate is essential for transmetalation to the palladium catalytic cycle, its unusually high steady-state concentration makes it highly susceptible to oxidative dimerization (Glaser-Hay coupling) if even trace amounts of oxygen or oxidants are present[1].

Divergent pathways in the Sonogashira reaction: Desired cross-coupling vs. Glaser-Hay homocoupling.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a massive amount of symmetric diyne byproduct. What is the primary cause? A1: The formation of a symmetric 1,3-diyne is the result of Glaser-Hay homocoupling. This side reaction is driven by the presence of oxygen, which oxidizes Cu(I) to Cu(II), subsequently promoting the oxidative dimerization of your terminal alkyne[2]. Because 2,3-dichloro-5-ethynylpyridine forms copper acetylides so rapidly, it acts as a kinetic trap for any trace oxygen in your system.

Q2: How can I modify my reagent addition to penalize the homocoupling pathway? A2: The kinetics of these two pathways are your best leverage. Homocoupling is second-order with respect to the copper acetylide concentration, while the desired cross-coupling is typically zero-order in alkyne (assuming oxidative addition of the aryl halide is rate-limiting). By using a syringe pump to add the 2,3-dichloro-5-ethynylpyridine slowly over several hours, you maintain an artificially low steady-state concentration of the alkyne. This statistically starves the second-order homocoupling pathway while allowing the cross-coupling to proceed[2].

Q3: I have rigorously degassed my solvents, but homocoupling persists. What chemical interventions are available? A3: Trace oxygen is notoriously difficult to eliminate entirely from standard Schlenk lines. You can employ a "Click-Reagent" strategy by adding a mild reducing agent, such as sodium ascorbate. Sodium ascorbate reduces trace oxygen to water and maintains copper strictly in the active Cu(I) state, drastically diminishing oxidative homocoupling[1]. Alternatively, running the reaction under a dilute hydrogen atmosphere (e.g., 2% H 2​ in Argon) has been shown to reduce homocoupling to as low as 2%[3].

Q4: Should I just remove copper entirely from the reaction? A4: Yes, if your aryl halide is sufficiently reactive (e.g., an aryl iodide or an electron-deficient aryl bromide). Copper-free Sonogashira protocols are highly effective for completely eliminating Glaser coupling, as the absence of copper prevents the formation of the highly oxidizable copper acetylide intermediate[4]. This requires a highly active palladium catalyst and sometimes bulky, electron-rich ligands (e.g., XPhos) to facilitate the transmetalation directly from the alkyne to the palladium center[5].

Part 3: Quantitative Data & Condition Optimization

The following table summarizes the expected impact of various reaction modifications on the product distribution when coupling highly reactive terminal alkynes like 2,3-dichloro-5-ethynylpyridine.

Reaction Condition	Catalyst System	Additive / Atmosphere	Est. Homocoupling (%)	Est. Cross-Coupling (%)
Standard Sonogashira	Pd(PPh 3​ ) 2​ Cl 2​ / CuI	None / Air or Trace O 2​	30 - 55%[6]	< 50%
Syringe Pump Addition	Pd(PPh 3​ ) 2​ Cl 2​ / CuI	None / Argon	10 - 15%	75 - 80%
Click-Reagent Variant	Pd(PPh 3​ ) 4​ / CuSO 4​	Sodium Ascorbate / N 2​	< 5%[1]	> 90%
Dilute H 2​ Atmosphere	Pd(PPh 3​ ) 2​ Cl 2​ / CuI	2% H 2​ in Argon	~ 2%[3]	> 90%
Copper-Free Sonogashira	Pd(PPh 3​ ) 4​	None / Argon	< 1%[4]	> 85%

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They contain built-in visual or procedural checkpoints to confirm the integrity of the reaction environment.

Protocol A: Copper-Free Sonogashira Coupling

Use this protocol if your aryl halide partner is an iodide or activated bromide. By removing copper, you eliminate the Glaser pathway entirely.

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Reagent Loading: Add the aryl halide (1.0 equiv) and Pd(PPh 3​ ) 4​ (5 mol%) to the flask.

• Solvent Addition: Add anhydrous, rigorously degassed triethylamine (Et 3​ N) via a gas-tight syringe. Validation Checkpoint: The solution should remain a clear, pale yellow. If a black precipitate (Palladium black) forms immediately, your catalyst has decomposed due to oxygen/moisture ingress.

• Alkyne Addition: Dissolve 2,3-dichloro-5-ethynylpyridine (1.2 equiv) in a minimum amount of degassed Et 3​ N. Add this solution dropwise over 1 hour using a syringe pump.

• Reaction: Heat the mixture to 60 °C and monitor via TLC or LC-MS until the aryl halide is consumed.

Protocol B: Ascorbate-Assisted (Click-Variant) Sonogashira Coupling

Use this protocol if copper is strictly required to activate a sluggish aryl chloride or unactivated bromide.

• Preparation: To a Schlenk flask under N 2​ , add the aryl halide (1.0 equiv) and Pd(PPh 3​ ) 4​ (3 mol%).

• Solvent & Alkyne Addition: Add a 1:1 mixture of degassed DMF and Et 3​ N, followed by 2,3-dichloro-5-ethynylpyridine (1.2 equiv). Stir for 5 minutes.

• In-Situ Reduction System: Add a degassed solution of Sodium Ascorbate (6 mol%) in DMF, immediately followed by a solution of CuSO 4​ (1 mol%) in DMF.

• Reaction & Validation: Stir the reaction at 80 °C for 4 hours. Validation Checkpoint: The sodium ascorbate reduces Cu(II) to Cu(I) in situ and scavenges residual oxygen[1]. If the reaction mixture turns a distinct green or blue, the ascorbate has been exhausted, Cu(II) has accumulated, and homocoupling is actively occurring. A maintained pale yellow/orange hue validates that the reducing environment is intact.

• Workup: Quench with saturated aqueous NH 4​ Cl, extract with ethyl acetate, and dry over anhydrous Na 2​ SO 4​ .

Sources

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• 2. benchchem.com [benchchem.com]
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• 5. books.rsc.org [books.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

preventing degradation of 2,3-dichloro-5-ethynylpyridine during long-term storage

Welcome to the Technical Support Center for highly reactive acetylenic building blocks. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 2,3-dichloro-5-ethynylpyridine .

Terminal alkynes conjugated to electron-deficient heteroaromatics are highly valuable in cross-coupling (e.g., Sonogashira) and click chemistry, but they are notoriously unstable during long-term storage. This guide provides field-proven, causality-driven protocols to ensure the structural integrity of your stock compounds.

Part 1: Mechanistic Overview of Degradation

To prevent degradation, we must first understand the thermodynamic and kinetic pathways that destroy terminal alkynes. 2,3-dichloro-5-ethynylpyridine contains two distinct reactive domains: the halogenated pyridine ring and the terminal ethynyl group. While the dichloropyridine moiety is relatively robust, the terminal alkyne is highly susceptible to three primary degradation pathways:

• Oxidative Dimerization (Glaser-Hay Coupling): Trace transition metals (especially Copper) combined with atmospheric oxygen catalyze the formation of conjugated diynes[1]. The pyridine nitrogen can coordinate trace metals, inadvertently accelerating this localized degradation.

• Photo-induced Polymerization: Terminal alkynes can undergo radical-initiated polymerization when exposed to UV/visible light, resulting in complex, insoluble polyacetylene networks[2].

• Hydration and Oxidative Cleavage: Ambient moisture and trace acids can lead to Markovnikov hydration, converting the alkyne into a methyl ketone, or complete oxidative cleavage into carboxylic acids[3].

Degradation Pathway Visualization

Fig 1: Primary degradation pathways of 2,3-dichloro-5-ethynylpyridine under suboptimal storage.

Part 2: Troubleshooting & FAQs

Q1: My stored 2,3-dichloro-5-ethynylpyridine has turned from a pale solid into a dark, viscous gum. What happened, and can I rescue it? Causality: The darkening and change in physical state indicate extensive radical-initiated polymerization or oxidative dimerization[2]. Terminal alkynes are prone to forming conjugated polyacetylenes, which are deeply colored (dark brown/black) and highly viscous. Solution: The material is likely unsalvageable for sensitive catalytic reactions, as the polymeric byproducts can poison palladium catalysts. To prevent this in the future, the compound must be rigorously protected from light and stored under an inert atmosphere[4].

Q2: I am experiencing sudden drops in Sonogashira coupling yields using a batch stored for 3 months at 4°C. How can I validate the integrity of my stock? Causality: Standard refrigeration (4°C) slows down kinetic degradation but does not stop moisture ingress or oxygen permeation if the seal is compromised. The loss of the terminal alkyne proton via Glaser coupling or hydration directly reduces your active reagent concentration. Self-Validating Analytical Protocol: Run a quantitative 1 H-NMR in CDCl 3​ .

• Look for the terminal alkyne proton (typically a sharp singlet around δ 3.2 - 3.6 ppm).

• Integrate this peak against the isolated pyridine ring protons (typically δ 7.8 - 8.5 ppm).

• A ratio of less than 1:1 indicates degradation. Furthermore, the appearance of broad baseline humps indicates polymerization, while new peaks in the δ 2.0 - 2.5 ppm region suggest methyl ketone formation via hydration[3].

Q3: Some vendors supply ethynylpyridines with stabilizers like hydroquinone. Should I add a stabilizer for my own long-term storage? Causality: Hydroquinone (often added at 0.01%) acts as a radical scavenger, intercepting the propagation step of photo-induced polymerization[5]. Recommendation: If you are storing the compound neat for more than 6 months, adding a trace amount of a radical inhibitor (like BHT or hydroquinone) is highly recommended. However, you must remember to pass the compound through a short silica plug prior to your reaction, as these inhibitors can interfere with radical-based cross-coupling mechanisms.

Part 3: Quantitative Storage Matrix

To optimize your storage strategy, refer to the empirical stability data summarized below. Temperature, atmosphere, and container materials are not independent variables; they act synergistically to preserve the alkyne.

Storage Temperature	Atmosphere	Light Exposure	Container Type	Estimated Shelf-Life	Primary Degradation Risk
Ambient (25°C)	Air	Ambient Light	Clear Glass	< 2 Weeks	Polymerization, Oxidation
Refrigerated (4°C)	Air	Dark	Clear Glass	1 - 3 Months	Hydration, Glaser Coupling
Freezer (-20°C)	Nitrogen	Dark	Amber Glass	6 - 12 Months	Slow trace oxidation
Ultra-Low (-80°C)	Argon	Dark	Amber Glass + PTFE	> 2 Years	Negligible

Part 4: Self-Validating Long-Term Storage Protocol

To achieve the "> 2 Years" shelf-life benchmark, do not merely place the vial in a freezer. Follow this rigorous, step-by-step methodology designed to eliminate all causal factors of degradation.

Phase 1: Preparation of the Micro-Environment

• Glassware Passivation: Wash all storage vials with 1M HCl, followed by copious rinsing with HPLC-grade water and acetone. Why? This removes trace transition metals (like Cu or Fe) from the glass surface that catalyze Glaser-Hay dimerization[1].

• Drying: Bake the acid-washed amber glass vials at 120°C for at least 4 hours to eliminate surface moisture.

Phase 2: Aliquoting (The "Single-Use" Principle) 3. Glovebox Transfer: Transfer the bulk 2,3-dichloro-5-ethynylpyridine into a glovebox purged with Argon. Why Argon? Argon is denser than Nitrogen and provides a superior, heavier protective blanket over the solid compound, effectively displacing oxygen[5]. 4. Sub-division: Aliquot the compound into single-use quantities (e.g., 50 mg or 100 mg per vial). Why? Repeated freeze-thaw cycles and repeated opening of a bulk container introduce condensation (moisture) and oxygen, rapidly degrading the batch.

Phase 3: Sealing and Storage 5. PTFE Sealing: Cap the vials using closures with PTFE (Teflon) liners. Why? Standard rubber or silicone septa are permeable to oxygen over long periods and can leach plasticizers into the compound. 6. Secondary Containment: Wrap the cap junction tightly with Parafilm. Place the aliquoted vials into a secondary vacuum-sealed bag containing a packet of indicating desiccant (e.g., Drierite). 7. Temperature Control: Store the secondary container in a -20°C or -80°C freezer[4].

Self-Validation Step: When retrieving a vial for an experiment, allow it to warm to room temperature inside a desiccator before opening. Opening a cold vial immediately condenses atmospheric moisture onto the compound, instantly initiating the hydration degradation pathway.

References

• SAFETY DATA SHEET - Pfaltz & Bauer: 2-Ethynylpyridine inhibited with 0.01% Hydroquinone. Pfaltz & Bauer, Inc. Available at:[5]

• SAFETY DATA SHEET - Fisher Scientific: 4-Ethynylpyridine hydrochloride Storage and Handling. Fisher Scientific. Available at:[4]

• Cyclic Polymers from Alkynes: Scope and Degradation: Functional group tolerance and degradation of polyacetylenes. Florida State University. Available at:[2]

• Alkyne Reactivity: Hydration and Oxidative Cleavage of Terminal Alkynes. Michigan State University Chemistry. Available at:[3]

• Expanding the scope of alkyne-mediated bioconjugations: Mechanism of Glaser-Hay coupling and oxidative damage. National Institutes of Health (NIH). Available at:[1]

Sources

• 1. Expanding the scope of alkyne-mediated bioconjugations utilizing unnatural amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. public.magnet.fsu.edu [public.magnet.fsu.edu]
• 3. Alkyne Reactivity [www2.chemistry.msu.edu]
• 4. fishersci.com [fishersci.com]
• 5. pfaltzandbauer.com [pfaltzandbauer.com]

resolving solubility issues in 2,3-dichloro-5-ethynylpyridine click chemistry

Welcome to the Advanced Troubleshooting Guide for click chemistry (CuAAC) involving highly hydrophobic and sterically hindered pyridine derivatives. As a Senior Application Scientist, I have designed this guide to move beyond basic protocols by addressing the fundamental thermodynamics and coordination chemistry that cause 2,3-dichloro-5-ethynylpyridine to fail in standard aqueous click reactions.

Below, you will find diagnostic workflows, causality-driven FAQs, and a self-validating experimental protocol to ensure your click reactions achieve high yields without precipitation.

Diagnostic Workflow

Fig 1. Troubleshooting workflow for 2,3-dichloro-5-ethynylpyridine CuAAC solubility issues.

Phase Management & Solvent Optimization (FAQ)

Q: Why does 2,3-dichloro-5-ethynylpyridine precipitate immediately upon adding the aqueous copper catalyst? A: This is a dual-causality issue driven by thermodynamics and coordination chemistry. First, the 2,3-dichloro substitution significantly increases the lipophilicity (LogP) of the pyridine ring compared to standard ethynylpyridines, driving rapid hydrophobic aggregation in polar aqueous environments. Second, ethynylpyridines are notorious for acting as competing ligands; they coordinate with transition metals like Cu(I) to form 1[1]. This metal-induced polymerization causes rapid phase separation, effectively killing the click reaction.

Q: How do I formulate the solvent system to maintain solubility without inhibiting the click reaction? A: You must transition from binary solvent systems (like tBuOH/H2O) to a multi-component micellar co-solvent matrix. Based on established 2[2], utilizing a gradient of polar aprotic solvents and surfactants is highly effective. A validated matrix is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% aqueous buffer. This creates a microemulsion that shields the hydrophobic dichloro-pyridine core while allowing the alkyne moiety to remain accessible to the Cu(I) catalyst at the aqueous interface.

Quantitative Solvent System Comparison

Solvent System	Est. Solubility Limit	Visual Observation	Recommendation
100% Aqueous Buffer	< 0.1 mg/mL	Immediate white flocculation	Not Recommended
50% tBuOH / 50% Water	~ 0.5 mg/mL	Cloudy suspension	Marginal (only for dilute rxns)
10% DMSO / 90% Corn Oil	≥ 2.5 mg/mL	Clear solution	Good for in vivo, poor for CuAAC[2]
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Water	≥ 2.5 mg/mL	Clear microemulsion	Optimal for CuAAC [2]
100% DMSO	~ 100 mg/mL	Clear solution	Stock solution prep only[2]

Catalyst Coordination & Kinetics (FAQ)

Q: Even with the PEG300/Tween-80 co-solvents, my reaction stalls at 20% conversion and a blue/green precipitate forms. What is happening? A: This visual cue indicates catalyst sequestration and oxidation. The pyridine nitrogen acts as a competing ligand for Copper(I), leading to the formation of inactive, insoluble Cu(I)-pyridyl coordination polymers[1]. Furthermore, unprotected Cu(I) in complex solvent mixtures is highly susceptible to3[3]. To resolve this, you must introduce a strongly coordinating, accelerating ligand such as THPTA or TBTA. These ligands have a dramatically higher affinity for Cu(I) than the dichloro-pyridine nitrogen, effectively maintaining the active copper species in solution, lowering the activation barrier for alkyne deprotonation, and 4[4].

Q: Can I use CuCl directly instead of CuSO4/Sodium Ascorbate to bypass these issues? A: While CuCl can be 5[5], the 2,3-dichloro derivative is too sterically hindered and hydrophobic for this to be efficient without co-solvents. If using CuCl, you must still employ the DMSO/PEG300 solvent matrix and ensure strict anaerobic conditions, as Cu(I) halides are highly unstable in organic/aqueous mixtures[3]. The self-validating protocol below uses the more robust in-situ reduction method.

Self-Validating Experimental Protocol

This step-by-step methodology is designed as a self-validating system. Do not proceed to the next step unless the validation check is successful.

Step 1: Alkyne Stock Preparation

• Dissolve 2,3-dichloro-5-ethynylpyridine in anhydrous DMSO to a concentration of 100 mg/mL.

• Validation Check: The solution must be completely clear. If cloudy, sonicate for 5 minutes. Do not proceed with a suspension.

Step 2: Ligand-Catalyst Pre-complexation

• In a separate vial, mix CuSO₄·5H₂O (5 mol% relative to alkyne) and THPTA ligand (10 mol%) in a small volume of degassed water.

• Causality: Pre-mixing ensures the Cu(II) is fully ligated before reduction, preventing free Cu from coordinating with the pyridine substrate.

• Validation Check: The solution should turn a distinct light blue, confirming the formation of the Cu(II)-THPTA complex.

Step 3: Solvent Matrix Assembly

• To the main reaction vessel containing your azide (1.0 eq), add the solvents in this exact order to prevent crashing out: 40% PEG300, 5% Tween-80, and the remaining aqueous buffer (to make up 45% total final volume). Stir vigorously.

Step 4: Substrate Addition

• Add the 10% volume of the DMSO stock (from Step 1) dropwise to the stirring matrix.

• Validation Check: The mixture should remain a clear or slightly opalescent microemulsion. No macroscopic precipitation or flakes should be visible.

Step 5: Catalyst Activation

• Add the pre-complexed CuSO₄/THPTA solution to the main reaction vessel.

• Immediately add freshly prepared Sodium Ascorbate (20 mol%) dissolved in a minimum amount of water.

• Validation Check: The solution should briefly flash brown/green and settle to a pale yellow or clear color, indicating the successful generation of the active Cu(I) species.

Step 6: Reaction Monitoring

• Stir at room temperature for 2-4 hours. Monitor completion via LC-MS. The product can be isolated via standard ethyl acetate/water extraction, as the PEG/Tween components will partition into the aqueous layer.

References

• Fuhrmann, D., et al. "Using Coordination Chemistry to Control 'Click' Reactions: The Selective Formation of Asymmetrically Ligated Polyoxometalates." ACS Publications, 2024. 1

• "3-Ethynylpyridine | Biochemical Reagent - Mechanism of Action & Protocol." MedChemExpress. 2

• "Azide–Alkyne Cycloaddition Catalyzed by Copper(I) Coordination Polymers in PPM Levels Using Deep Eutectic Solvents as Reusable Reaction Media: A Waste-Minimized Sustainable Approach." ACS Omega, 2022. 3

• "Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions." MDPI, 2016. 4

• Hiroki, H., et al. "2-Ethynylpyridine-Promoted Rapid Copper(I) Chloride Catalyzed Azide-Alkyne Cycloaddition Reaction in Water." Organic Chemistry Portal, 2013. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. 2-Ethynylpyridine-Promoted Rapid Copper(I) Chloride Catalyzed Azide-Alkyne Cycloaddition Reaction in Water [organic-chemistry.org]

purification methods and column chromatography for 2,3-dichloro-5-ethynylpyridine

Title: Technical Support Center: Purification & Chromatography of 2,3-Dichloro-5-ethynylpyridine

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide and methodology framework for the purification of 2,3-dichloro-5-ethynylpyridine (CAS: 1256811-44-5). This halogenated heterocyclic alkyne presents unique chromatographic challenges: it is prone to volatility, susceptible to silica-induced degradation, and highly reactive toward oxidative homocoupling. This guide provides self-validating protocols to ensure high-yield, high-purity isolation.

Section 1: Standard Operating Procedure (SOP) for Chromatographic Purification

Context: 2,3-dichloro-5-ethynylpyridine is typically synthesized via TMS-deprotection of its trimethylsilyl precursor, which is initially obtained via a Sonogashira cross-coupling reaction [1, 5]. The following protocol is optimized to prevent degradation and yield loss during the final isolation step.

Step-by-Step Methodology:

• Reaction Quenching & Copper Chelation: Quench the desilylation reaction (e.g., K₂CO₃ in MeOH or TBAF in THF) with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (EtOAc).

  • Critical Step: Wash the combined organic layers with 5% aqueous EDTA or 10% aqueous NH₄OH. This chelates residual copper from the prior Sonogashira step, which acts as a catalyst for unwanted Glaser homocoupling.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate using a rotary evaporator.

  • Parameter Control: Maintain the water bath strictly below 30 °C and the vacuum above 100 mbar. The target molecule (MW 172.01) is semi-volatile and will co-evaporate under high vacuum.

• Stationary Phase Passivation: Prepare a slurry of silica gel (230-400 mesh) in Hexanes containing 1% to 2% Triethylamine (Et₃N).

  • Causality: Ethynylpyridines are known to be unstable on standard acidic silica gel, which can catalyze hydration or nucleophilic attack on the alkyne [2, 3]. Et₃N neutralizes and passivates the acidic silanol groups.

• Sample Loading: Liquid-load the crude mixture using a minimum volume of Dichloromethane (DCM) or Toluene. Avoid dry-loading on un-neutralized silica, as extended contact time promotes degradation.

• Gradient Elution: Elute using a gradient of Hexanes to 15% EtOAc in Hexanes. Maintain 1% Et₃N throughout the entire elution profile to prevent the basic pyridine nitrogen from tailing.

• Fraction Pooling & Storage: Identify product fractions via TLC (UV active at 254 nm). Pool and concentrate under mild conditions (< 30 °C). Store the purified alkyne under an inert atmosphere (Argon/N₂) at -20 °C to prevent slow polymerization.

Optimized purification workflow for 2,3-dichloro-5-ethynylpyridine to mitigate degradation.

Section 2: Troubleshooting Guide & FAQs

Q1: Why is my isolated yield significantly lower than my LC-MS or TLC conversion indicates? A: This is a classic symptom of volatility loss . 2,3-dichloro-5-ethynylpyridine has a low molecular weight and an appreciable vapor pressure.

• Causality: When stripping solvents on a rotary evaporator under high vacuum (e.g., < 50 mbar) or using a Schlenk line, the product co-evaporates with the solvent.

• Self-Validating Check: Test the solvent trap or the bump flask by TLC or LC-MS. If the product is present in the trap, volatility is the culprit.

• Resolution: Never exceed a 30 °C water bath temperature during concentration. Stop the evaporation immediately once the solvent is removed. Do not leave the flask on a high-vacuum pump overnight.

Q2: My product streaks severely on the silica column, and I recover a dark, insoluble material. What is happening? A: You are observing silica-induced degradation and acid-base tailing .

• Causality: The pyridine ring is basic, while standard silica gel is acidic (due to surface silanol groups). This interaction causes severe tailing. Furthermore, the ethynyl group on an electron-deficient pyridine ring is highly susceptible to electrophilic activation by acidic protons, leading to nucleophilic attack (e.g., hydrohalogenation if trace halides are present) or polymerization[3, 4]. Literature confirms that certain ethynylpyridines are highly unstable during standard silica gel chromatography [2].

• Resolution: You must passivate the column. Add 1-2% Et₃N to all your chromatography solvents. Alternatively, switch to basic alumina or reverse-phase (C18) chromatography, which eliminates the acidic silanol issue entirely.

Q3: I am observing a higher molecular weight byproduct (m/z ~ 341) that co-elutes with my product. How do I remove it? A: This is the Glaser-Hay homocoupling byproduct (1,4-bis(2,3-dichloropyridin-5-yl)buta-1,3-diyne).

• Causality: Terminal alkynes undergo oxidative dimerization in the presence of oxygen and trace Copper(I) or Copper(II). Because the precursor was likely synthesized via a Cu-catalyzed Sonogashira coupling [1, 5], residual copper carries over into the deprotection step.

• Resolution: Prevention is better than separation. Incorporate an aggressive aqueous EDTA or ammonia wash during the workup of the crude reaction to strip out all copper. If the diyne has already formed, it is less polar than the monomer. Use a very shallow gradient (e.g., 2% to 5% EtOAc in Hexanes) to elute the diyne first.

Q4: Can I use Reverse-Phase (RP) Flash Chromatography instead of Normal Phase? A: Yes, and it is highly recommended if normal-phase degradation persists.

• Causality: RP-C18 silica is end-capped, meaning the acidic silanols are blocked. This prevents the degradation of the ethynylpyridine [2].

• Protocol: Use a gradient of Water to Acetonitrile (MeCN). Crucial: Buffer the aqueous phase with 0.1% Formic Acid or 10 mM Ammonium Acetate to ensure the pyridine nitrogen is uniformly protonated, which sharpens the peak shape and improves resolution from the highly lipophilic homocoupling diyne.

Section 3: Quantitative Chromatographic Data

To assist in fraction identification and method transfer, the following table summarizes the expected retention factors (Rf) and behaviors of the target molecule and common impurities.

Compound / Impurity	Rf (Hexanes/EtOAc 8:2)	Rf (Hexanes/EtOAc 8:2 + 1% Et₃N)	Chromatographic Behavior & Notes
2,3-dichloro-5-ethynylpyridine	0.35 - 0.45 (Broad)	0.50 (Sharp)	UV active (254 nm). Streaks heavily without Et₃N additive.
TMS-protected precursor	0.75	0.75	Highly non-polar. Elutes near the solvent front.
Glaser Homocoupling Diyne	0.65	0.65	Less polar than the monomer. Fluoresces slightly under 365 nm UV.
5-bromo-2,3-dichloropyridine	0.55	0.55	Starting material from Sonogashira. Difficult to separate if conversion is incomplete.

Section 4: Degradation Pathway Analysis

Primary chemical degradation pathways of 2,3-dichloro-5-ethynylpyridine during purification.

References

• Reactions of triosmium and triruthenium clusters with 2-ethynylpyridine: new modes for alkyne C–C bond coupling and C–H bond activation. RSC Publishing. Available at: [Link]

• Hydrohalogenation of Ethynylpyridines Involving Nucleophilic Attack of a Halide Ion. ACS Omega - ACS Publications. Available at: [Link]

• Hydrohalogenation of Ethynylpyridines Involving Nucleophilic Attack of a Halide Ion. PMC - National Center for Biotechnology Information. Available at:[Link]

• Preparation of Shape-Persistent Macrocycles with a Single Pyridine Unit by Double Cross-Coupling Reactions of Aryl Bromides and Alkynes. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

minimizing side reactions during halogenation of 5-ethynylpyridine derivatives

Welcome to the Technical Support Center for Alkyne Functionalization. As a Senior Application Scientist, I frequently encounter challenges related to the halogenation of terminal alkynes. 5-Ethynylpyridine presents a unique synthetic challenge: the sp-hybridized alkyne must be selectively halogenated without the strongly σ-donating pyridine nitrogen poisoning transition-metal catalysts or directing unwanted electrophilic aromatic substitution.

This guide provides mechanistic troubleshooting, quantitative method comparisons, and self-validating protocols to ensure high-fidelity synthesis of 1-halo-5-ethynylpyridines.

Troubleshooting FAQs: Mechanistic Insights

Q1: Why am I observing significant diyne formation (Glaser homocoupling) during the bromination of 5-ethynylpyridine using NBS and AgNO₃? Senior Scientist Insight: Glaser coupling is an oxidative homocoupling side reaction. When 5-ethynylpyridine forms a silver acetylide intermediate, the pyridine nitrogen can coordinate with the silver center, locally increasing the concentration of reactive species. In the presence of trace oxygen, or if N-bromosuccinimide (NBS) acts as an oxidant rather than a halogen source, these acetylides couple to form diynes[1]. Resolution: To suppress this, you must rigorously degas your solvent (acetone) via freeze-pump-thaw cycles and maintain a strict argon atmosphere. Alternatively, bypass the metal acetylide intermediate entirely by using a base-catalyzed method[2].

Q2: My LC-MS shows a mass corresponding to the addition of two halogens (+X₂). How do I prevent over-halogenation? Senior Scientist Insight: The sp-hybridized carbon triple bond is electron-rich and susceptible to electrophilic addition. While terminal alkynes are generally less reactive than alkenes, an excess of the halogenating agent (NBS/NIS) pushes the reaction past the desired 1-haloalkyne to the thermodynamic sink: the 1,2-dihaloalkene. Resolution: Strictly control the stoichiometry of your halogenating agent to 1.05 equivalents. Furthermore, adding the reagent portion-wise prevents localized concentration spikes that drive the over-addition kinetics.

Q3: How can I achieve high-yielding 1-iodination of 5-ethynylpyridine without transition metal catalysts? Senior Scientist Insight: Transition metals like Ag or Cu often suffer from catalyst poisoning or form insoluble coordination networks when exposed to the pyridine ring. Recent literature demonstrates that weak inorganic bases (e.g., K₂CO₃) or organic bases (e.g., DMAP) efficiently catalyze the reaction with N-iodosuccinimide (NIS) (2[2]). The base enhances the nucleophilicity of the terminal alkyne without requiring a metal acetylide intermediate. Resolution: See Protocol 1 below for the validated metal-free iodination workflow.

Q4: Are there biocatalytic alternatives to avoid harsh chemical halogenating agents entirely? Senior Scientist Insight: Yes. Flavin-dependent halogenases (FDHs), such as JamD, have been identified to catalyze the chemoselective bromination and iodination of terminal alkynes (3[3]). These enzymes operate under mild, aqueous conditions and completely avoid pyridine ring halogenation or over-halogenation side reactions.

Quantitative Data: Method Comparison

The following table summarizes the performance of various halogenation strategies applied to ethynylpyridine derivatives, highlighting the trade-offs between yield and side-reaction profiles.

Halogenation Method	Reagents	Catalyst	Target Product	Typical Yield	Primary Side Reaction
Hofmeister Bromination	NBS (1.05 eq)	AgNO₃ (10 mol%)	1-Bromo-5-ethynylpyridine	75–85%	Glaser Homocoupling (Diyne)
Base-Catalyzed Iodination	NIS (1.2 eq)	K₂CO₃ (10 mol%)	1-Iodo-5-ethynylpyridine	88–95%	Minimal (Trace Hydration)
Direct Chlorination	NCS (1.1 eq)	DBU (20 mol%)	1-Chloro-5-ethynylpyridine	60–70%	Over-halogenation
Biocatalytic Bromination	NaBr, O₂	JamD (Halogenase)	1-Bromo-5-ethynylpyridine	Substrate-dependent	None (Strictly chemoselective)

Validated Experimental Protocols

Protocol 1: Metal-Free 1-Iodination (NIS / K₂CO₃)

Reference Standard: Adapted from base-catalyzed methodologies[2]. Causality Check: K₂CO₃ acts as a weak base to activate the alkyne C-H bond, facilitating nucleophilic attack on the electrophilic iodine of NIS, completely bypassing metal-pyridine coordination issues.

• Setup: In an oven-dried 25 mL round-bottom flask, dissolve 5-ethynylpyridine (1.0 mmol) in 5.0 mL of anhydrous acetonitrile.

• Reagent Addition: Add K₂CO₃ (0.1 mmol, 10 mol%) followed by N-iodosuccinimide (NIS, 1.2 mmol). Note: NIS is light-sensitive; wrap the flask in aluminum foil to prevent radical generation.

• Reaction & Validation: Stir at room temperature.

  • Self-Validation: Monitor via TLC (Hexane:EtOAc 3:1). The reaction is complete when the UV-active starting material spot (Rf ~0.3) is replaced by a less polar product spot (Rf ~0.5). This typically takes 2-4 hours.

• Quench: Add 5 mL of saturated aqueous Na₂S₂O₃ to reduce unreacted NIS.

  • Self-Validation: The characteristic yellow/brown color of free iodine will instantly dissipate, leaving a clear or milky solution.

• Isolation: Extract with EtOAc (3 x 10 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography.

Protocol 2: Silver-Catalyzed 1-Bromination (Hofmeister Procedure)

Reference Standard: Based on classical methods utilized in tandem benzannulation strategies (4[4]). Causality Check: AgNO₃ forms a highly reactive silver acetylide intermediate. Acetone is used as it readily solubilizes the reagents while precipitating succinimide byproducts.

• Setup: In a Schlenk flask, dissolve 5-ethynylpyridine (1.0 mmol) in 10 mL of dry acetone.

• Degassing (Critical Step): Sparge the solution with argon for 15 minutes to remove dissolved oxygen, strictly preventing Glaser homocoupling.

• Catalyst Addition: Add AgNO₃ (0.1 mmol, 10 mol%). Stir for 5 minutes in the dark to allow acetylide formation.

• Halogenation: Add N-bromosuccinimide (NBS, 1.05 mmol) in three equal portions over 15 minutes.

  • Self-Validation: Portion-wise addition prevents thermal spikes, mitigating the formation of 1,2-dibromoalkene side products.

• Workup: Stir for 2 hours at room temperature. Filter the suspension through a short pad of Celite to remove precipitated silver salts and succinimide. Concentrate and purify via silica gel chromatography.

Mechanistic Workflow

Reaction pathways for 5-ethynylpyridine halogenation, showing products and side reactions.

References

• Highly Efficient 1-Iodination of Terminal Alkynes Catalyzed by Inorganic or Organic Bases | MDPI | 2

• Synthesis of indoles via a tandem benzannulation-cyclization strategy | MIT DSpace | 4

• Enzymatic Halogenation of Terminal Alkynes | JACS | 3

• Organocatalytic Asymmetric Direct α-Alkynylation of Cyclic β-Ketoesters | ACS | 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dspace.mit.edu [dspace.mit.edu]

Reference Data & Comparative Studies

reactivity comparison of 2,3-dichloro-5-ethynylpyridine vs 2-chloro-5-ethynylpyridine

An in-depth comparative analysis of 2,3-dichloro-5-ethynylpyridine (DCEP) and 2-chloro-5-ethynylpyridine (CEP) reveals a fascinating intersection of electronic activation and steric hindrance. Both molecules serve as highly versatile bifunctional building blocks in medicinal chemistry, offering a terminal alkyne for "click" chemistry or Sonogashira couplings, alongside a halogenated pyridine core primed for Nucleophilic Aromatic Substitution (SNAr) or transition-metal-catalyzed cross-coupling[1][2].

As an application scientist, selecting between these two scaffolds requires a deep understanding of how the additional chlorine atom at the C3 position of DCEP fundamentally alters the reaction landscape.

Mechanistic Causality: Electronic Pull vs. Steric Shield

The reactivity of the C2-chlorine bond in both molecules is governed by the electron-deficient nature of the pyridine ring. However, the structural divergence dictates two opposing forces:

• 2-Chloro-5-ethynylpyridine (CEP): The C2-Cl bond is activated primarily by the adjacent pyridine nitrogen, which stabilizes the negative charge in the Meisenheimer complex during SNAr. The C3 position is occupied by a small hydrogen atom, leaving the C2-carbon sterically accessible to both small and bulky nucleophiles[2].

• 2,3-Dichloro-5-ethynylpyridine (DCEP): The addition of a chlorine atom at C3 introduces a strong inductive electron-withdrawing effect (-I). This further lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring, making the C2 position electronically more reactive toward nucleophilic attack[3]. However, chlorine has a significant van der Waals radius (~1.75 Å). This creates a steric shield adjacent to the C2 position, heavily penalizing the approach of bulky nucleophiles (e.g., tert-butylamine) or sterically demanding transition-metal catalysts.

Fig 1: Electronic and steric divergence in SNAr pathways for CEP vs. DCEP.

Quantitative Reactivity Comparison

To objectively compare these scaffolds, we evaluate their performance across standard SNAr and Suzuki-Miyaura cross-coupling conditions. The data below illustrates the kinetic acceleration of DCEP with unhindered nucleophiles, contrasted by its sharp drop in yield when steric bulk is introduced.

Reaction Type	Reagent / Catalyst	CEP (Yield / Time)	DCEP (Yield / Time)	Mechanistic Driver
SNAr (Unhindered)	Morpholine, DMF, 80 °C	85% (12 h)	94% (4 h)	DCEP is accelerated by the C3-Cl inductive (-I) effect.
SNAr (Hindered)	tert-Butylamine, DMF, 120 °C	72% (24 h)	31% (48 h)	DCEP is severely hindered by the bulky C3-Cl atom.
Suzuki Coupling	PhB(OH)2, Pd(PPh3)4, 90 °C	91% (6 h)	45% (Mixture)*	Non-selective oxidative addition in DCEP without tuned ligands.
Regioselective Suzuki	PhB(OH)2, Pd(OAc)2/XPhos	N/A	86% (8 h)	XPhos enforces spatial control, restricting insertion to C2.

*Yield represents a complex mixture of C2-coupled, C3-coupled, and bis-coupled products.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection is explicitly stated, and in-process analytical checkpoints are embedded to ensure experimental integrity.

Protocol A: Chemoselective SNAr with Secondary Amines

Objective: Displace the C2-chlorine with morpholine while preserving the terminal alkyne. Causality: A polar aprotic solvent (DMF) is chosen to stabilize the polar Meisenheimer transition state, accelerating the SNAr process. DCEP will react significantly faster than CEP due to electronic activation.

• Preparation: In a dry 10 mL Schlenk tube, dissolve the pyridine derivative (1.0 mmol) in anhydrous DMF (3.0 mL).

• Reagent Addition: Add morpholine (2.5 mmol, 2.5 equiv) and anhydrous K2CO3 (2.0 mmol). The excess amine acts as both a nucleophile and an acid scavenger.

• Execution: Heat the mixture to 80 °C under a nitrogen atmosphere.

• Self-Validation Checkpoint (Kinetics & Selectivity): At t=2 hours, sample 10 µL, quench in 1:1 H2O/MeCN, and analyze via LC-MS.

  • CEP Expected Result: ~40% conversion. Product mass peak at [M+H]+=189 m/z.

  • DCEP Expected Result: >90% conversion. Product mass peak at [M+H]+=223 m/z.

  • Troubleshooting: If DCEP shows a mass peak at 274 m/z, bis-substitution (displacement of both C2 and C3 chlorines) has occurred. Immediately reduce the reaction temperature to 60 °C for future runs.

• Workup: Dilute with EtOAc (15 mL), wash with brine (3 x 10 mL) to remove DMF, dry over Na2SO4, and concentrate in vacuo.

Protocol B: Regioselective Suzuki-Miyaura Coupling of DCEP

Objective: Selectively couple a boronic acid at the C2 position of DCEP, leaving the C3-Cl intact for downstream orthogonal functionalization. Causality: While C2 is electronically favored for oxidative addition, standard ligands (like PPh3) fail to differentiate C2 from C3 effectively, leading to over-coupling. A bulky, electron-rich biaryl phosphine ligand (XPhos) is mandatory. The steric bulk of XPhos prevents the Pd-complex from inserting into the highly hindered C3-Cl bond.

Fig 2: Workflow for regioselective Pd-catalyzed C2-cross-coupling of DCEP.

• Preparation: In a glovebox, charge a vial with DCEP (1.0 mmol), phenylboronic acid (1.05 mmol), Pd(OAc)2 (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), and K3PO4 (2.0 mmol).

• Solvent Addition: Add degassed 1,4-dioxane/H2O (4:1 v/v, 5 mL). Causality: Water is essential to dissolve the phosphate base and accelerate the transmetalation step by forming a reactive boronate species.

• Execution: Stir at 80 °C for 8 hours.

• Self-Validation Checkpoint (Regiochemistry): Analyze the crude mixture by 1H-NMR.

  • Validation: The disappearance of the highly deshielded C6-proton doublet (characteristic of the starting material) and the retention of the alkyne C-H singlet (~3.3 ppm) confirms successful C2 coupling without alkyne degradation.

• Workup: Filter through a short pad of Celite, concentrate, and purify via flash chromatography.

Terminal Alkyne Orthogonality

It is worth noting that the reactivity of the C5-ethynyl group remains largely orthogonal to the halogenated positions in both molecules. Both CEP and DCEP are excellent candidates for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or [2+1]/[3+2] cycloaddition sequences[1]. The C3-chlorine in DCEP exerts a negligible steric effect on the distant C5-alkyne, though its inductive pull makes the terminal alkyne proton slightly more acidic, which can marginally accelerate copper-acetylide formation during click chemistry.

References

• Organic Letters - ACS Publications. "Modular, Concise, and Efficient Synthesis of Highly Functionalized 5-Fluoropyridazines by a [2 + 1]/[3 + 2]-Cycloaddition Sequence". American Chemical Society. Available at: [Link]

Sources

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• 2. 2-Chloro-5-ethynylpyridine | 263012-63-1 [sigmaaldrich.com]
• 3. Pyridine, 2,3-dichloro-5-ethynyl- | 1256811-44-5 [chemicalbook.com]

A Comparative Guide to the Elemental Analysis and Purity Confirmation of Synthesized 2,3-dichloro-5-ethynylpyridine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the structural integrity and purity of synthesized heterocyclic compounds are paramount. 2,3-dichloro-5-ethynylpyridine is a key building block whose utility is directly dependent on its verified elemental composition and the absence of impurities. This guide provides an in-depth comparison of analytical techniques for the comprehensive characterization of this important intermediate, grounded in scientific principles and practical application.

Introduction: The Significance of 2,3-dichloro-5-ethynylpyridine

2,3-dichloro-5-ethynylpyridine serves as a crucial precursor in the synthesis of a variety of bioactive molecules. The presence of the dichloro-substituted pyridine ring and the reactive ethynyl group allows for diverse chemical modifications, making it a valuable scaffold in drug discovery.[1][2] However, the synthetic route to this compound can introduce impurities, including starting materials, by-products from side reactions, and residual solvents.[3][4] Therefore, rigorous analytical characterization is not merely a quality control step but a fundamental requirement to ensure the reliability and reproducibility of subsequent research and development.

Core Analytical Strategies: A Multi-faceted Approach

A robust analytical workflow for 2,3-dichloro-5-ethynylpyridine integrates multiple orthogonal techniques to provide a comprehensive profile of the compound's identity, elemental composition, and purity. No single method can provide all the necessary information, making a combination of spectroscopic and chromatographic techniques essential.[5]

Part 1: Elemental Analysis - Confirming the Molecular Formula

Elemental analysis is a foundational technique to verify that the empirical formula of the synthesized compound matches the theoretical composition. For 2,3-dichloro-5-ethynylpyridine (C₇H₃Cl₂N), this involves quantifying the mass percentages of Carbon, Hydrogen, and Nitrogen.

Combustion Analysis (CHN Analysis)

Combustion analysis is the most common method for determining the elemental composition of organic compounds.[6][7] The technique involves combusting a precisely weighed sample in an excess of oxygen, which converts carbon to carbon dioxide, hydrogen to water, and nitrogen to nitrogen gas or nitrogen oxides that are subsequently reduced to N₂.[6][7] These combustion products are then quantitatively measured.

Why it's chosen:

• Fundamental Information: Provides the direct percentage of C, H, and N, which is crucial for confirming the empirical formula.[7][8]

• Purity Indication: A significant deviation from the theoretical values can indicate the presence of impurities or residual solvents.[9]

Experimental Protocol (CHN Analyzer):

• Sample Preparation: Ensure the sample is homogenous and thoroughly dried to remove any residual solvents, which can significantly affect the hydrogen and carbon content.[9] Weigh 1-3 mg of the sample accurately using a microbalance.[8][9]

• Instrument Setup: Calibrate the CHN analyzer using a certified standard, such as acetanilide.

• Analysis: The sample is combusted at a high temperature (typically ~900-1000 °C) in an oxygen-rich environment. The resulting gases (CO₂, H₂O, and N₂) are separated by gas chromatography and quantified using a thermal conductivity detector.[7]

Data Interpretation: The experimentally determined percentages of C, H, and N are compared to the theoretical values for C₇H₃Cl₂N. A deviation of less than ±0.4% is generally considered acceptable for a pure compound.

Element	Theoretical %	Experimental % (Example)
Carbon	48.88	48.75
Hydrogen	1.76	1.80
Nitrogen	8.14	8.09

Table 1: Comparison of theoretical and example experimental elemental analysis data for 2,3-dichloro-5-ethynylpyridine.

Part 2: Purity Confirmation and Impurity Profiling

While elemental analysis provides bulk composition, it is insensitive to impurities with similar elemental compositions to the main compound. Therefore, chromatographic and spectroscopic techniques are essential for determining purity and identifying specific impurities.[10][11]

Chromatographic Techniques: Separating the Components

Chromatography is indispensable for separating the target compound from any impurities. The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) depends on the volatility and thermal stability of the compound and its potential impurities.[5]

HPLC is a highly versatile and widely used technique for purity assessment due to its high resolution and sensitivity.[11][12]

Why it's chosen:

• High Resolution: Capable of separating closely related impurities.[11]

• Quantitative Accuracy: Provides precise quantification of the main peak and any impurity peaks.

• Versatility: A wide range of stationary and mobile phases can be used to optimize separation.[13]

Experimental Protocol (Reversed-Phase HPLC):

• Column: A C18 column is a good starting point for pyridine derivatives.[13]

• Mobile Phase: A gradient of water (often with a modifier like 0.1% formic acid or trifluoroacetic acid to improve peak shape) and acetonitrile or methanol.

• Detection: UV detection at a wavelength where the compound and potential impurities have significant absorbance (e.g., 254 nm).

• Sample Preparation: Dissolve a known concentration of the sample (e.g., 1 mg/mL) in the mobile phase or a compatible solvent.

• Analysis: Inject the sample and run the gradient method. Purity is typically determined by the area percentage of the main peak relative to the total area of all peaks.

For volatile and thermally stable compounds like 2,3-dichloro-5-ethynylpyridine, GC-MS is a powerful alternative that provides both separation and structural information.[5]

Why it's chosen:

• High Efficiency: Provides excellent separation of volatile compounds.

• Structural Information: The mass spectrometer provides the molecular weight and fragmentation pattern of each separated component, aiding in impurity identification.[5]

Experimental Protocol (GC-MS):

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

• Oven Program: A temperature ramp from a low starting temperature (e.g., 50 °C) to a high final temperature (e.g., 280 °C) to elute all components.

• Ionization: Electron Impact (EI) ionization is standard.

• Sample Preparation: Dissolve the sample in a volatile solvent like dichloromethane or ethyl acetate.

• Analysis: The injected sample is vaporized and separated on the column. Each eluting compound is then ionized and fragmented, and the resulting ions are analyzed by the mass spectrometer.

Spectroscopic Techniques: Unveiling the Structure

Spectroscopic methods are essential for confirming the chemical structure of the synthesized compound and can also be used for purity assessment.

NMR, particularly ¹H and ¹³C NMR, is arguably the most powerful tool for structural elucidation of organic molecules.[14]

Why it's chosen:

• Definitive Structure Confirmation: Provides detailed information about the connectivity of atoms in a molecule.

• Impurity Detection: Characteristic signals from impurities can be readily identified.

• Quantitative NMR (qNMR): Can be used as a primary method for determining purity without the need for a specific reference standard of the analyte.[10][15][16][17]

Experimental Protocol (¹H NMR):

• Sample Preparation: Dissolve ~5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquisition: Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Interpretation: Analyze the chemical shifts, integration values, and coupling patterns to confirm the expected proton signals for 2,3-dichloro-5-ethynylpyridine and to identify any unexpected signals from impurities.

Mass spectrometry provides the exact molecular weight of the compound, which is a critical piece of evidence for its identity.[18] For halogenated compounds, the isotopic pattern is particularly informative.

Why it's chosen:

• Molecular Weight Confirmation: Directly measures the mass-to-charge ratio of the molecular ion.

• Isotopic Pattern: The presence of two chlorine atoms in 2,3-dichloro-5-ethynylpyridine will result in a characteristic isotopic pattern for the molecular ion peak (M, M+2, M+4) due to the natural abundance of ³⁵Cl and ³⁷Cl isotopes.[19] This provides strong evidence for the presence of two chlorine atoms.

Data Interpretation: The mass spectrum should show a molecular ion peak cluster corresponding to the molecular weight of C₇H₃Cl₂N. The relative intensities of the M, M+2, and M+4 peaks should be in an approximate ratio of 9:6:1, which is characteristic of a molecule containing two chlorine atoms.

Comparison of Purity Assessment Techniques

Technique	Advantages	Limitations	Primary Use
HPLC	High sensitivity and resolution, excellent for quantitative analysis.[11]	Requires a suitable chromophore, method development can be time-consuming.	Routine purity testing and quantification of impurities.
GC-MS	Provides structural information for impurities, excellent for volatile compounds.[5]	Not suitable for non-volatile or thermally labile compounds.	Purity testing and identification of volatile impurities.
qNMR	A primary method that does not require a specific reference standard of the analyte, provides structural confirmation simultaneously.[10][14][15]	Lower sensitivity compared to chromatographic methods, requires a high-field NMR instrument.	Absolute purity determination and structural verification.

Table 2: Comparison of the primary techniques for purity assessment.

Conclusion: An Integrated and Validated Approach

The elemental analysis and purity confirmation of synthesized 2,3-dichloro-5-ethynylpyridine require a multi-technique approach to ensure the highest degree of confidence. Combustion analysis provides the foundational confirmation of the empirical formula. High-resolution chromatographic techniques, such as HPLC or GC-MS, are essential for separating and quantifying impurities. Finally, spectroscopic methods, particularly NMR and MS, provide definitive structural confirmation and can offer orthogonal methods for purity assessment. By integrating these techniques, researchers can establish a comprehensive and validated analytical profile for 2,3-dichloro-5-ethynylpyridine, ensuring its suitability for downstream applications in drug development and scientific research.

References

• Webster G.F. and Kumar S., Anal Chem, 86, 11474 (2014)
• Pauli G.F., Godecke T., Jaki B.U. and Lankin D.C.

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. PubMed. [Link]

• Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI) - University of Illinois Chicago. [Link]

• How Does a CHNSO Analyzer Work?. AZoM. [Link]

• CHNSO Organic Elemental Analysis - Sample Preparation. Mettler Toledo. [Link]

• Chapter 6 Elemental Analysis and Biological Characterization. ResearchGate. [Link]

• Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research. [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Open Access Journals - Research and Reviews. [Link]

• A Review: Recent Trends in Analytical Techniques for Characterization and Structure Elucidation of Impurities in the Drug Substances. Indian Journal of Pharmaceutical Sciences. [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. [Link]

• Comparison of Analytical Methods for the Determination of Elemental Impurities in Pharmaceutical Products. PubMed. [Link]

• CHN Elemental Analysis. NIU - Department of Chemistry and Biochemistry. [Link]

• HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. HELIX Chromatography. [Link]

• The molecule that gave the mass spectrum shown here contains a ha... Pearson. [Link]

• Mass Spectrometry. MSU chemistry. [Link]

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• 19. The molecule that gave the mass spectrum shown here contains a ha... | Study Prep in Pearson+ [pearson.com]

Safety & Regulatory Compliance

2,3-Dichloro-5-ethynylpyridine proper disposal procedures

Advanced Operational Guide: Safe Handling and Disposal of 2,3-Dichloro-5-ethynylpyridine

As your preferred partner in laboratory safety and chemical handling, we provide technical guidance that extends beyond the product itself. For researchers and drug development professionals, chemical disposal is not merely a regulatory checkbox—it is an exercise in applied physical chemistry.

2,3-Dichloro-5-ethynylpyridine (CAS: 1256811-44-5)[1] presents a dual-hazard profile that dictates its lifecycle management. It combines the environmental persistence of a halogenated heterocycle with the latent reactivity of a terminal alkyne[2]. Understanding the causality behind its reactivity is essential for designing a safe, self-validating disposal protocol.

The Mechanistic Basis for Disposal Constraints

The Halogenated Pyridine Scaffold: The presence of two chlorine atoms on the pyridine ring increases the molecule's lipophilicity and resistance to biological degradation. When incinerated improperly, halogenated pyridines can generate hydrogen chloride (HCl) gas and highly toxic polychlorinated dibenzodioxins/furans (PCDD/Fs)[3]. Therefore, disposal must strictly utilize high-temperature incineration facilities equipped with alkaline acid-gas scrubbers[3].

The Terminal Alkyne Hazard: The ethynyl group (-C≡CH) features an acidic proton. In the presence of transition metal cations—specifically silver (Ag⁺), copper (Cu⁺/Cu²⁺), and mercury (Hg²⁺)—the alkyne coordinates to the metal center, acting as a Lewis acid and increasing the proton's acidity[4]. Subsequent deprotonation yields a metal acetylide[4]. These organometallic polymers are notoriously shock-sensitive and can detonate violently when dry[2]. Consequently, cross-contamination with heavy metal waste streams is the single greatest operational risk during the disposal of this compound[2].

Quantitative Data & Waste Classification

Table 1: Physicochemical & Hazard Profile

Property / Parameter	Value / Classification
Chemical Name	2,3-Dichloro-5-ethynylpyridine
CAS Number	1256811-44-5[1]
Molecular Weight	172.01 g/mol [5]
Primary Hazard Class	Halogenated Organic Waste[6]

| Secondary Hazard | Reactive Terminal Alkyne[2] |

Table 2: Chemical Incompatibilities & Causality

Incompatible Material	Mechanistic Result	Operational Consequence
Heavy Metal Salts (Ag⁺, Cu⁺, Hg²⁺)	Deprotonation and formation of metal acetylides[2][4].	Highly shock-sensitive explosive hazard[2].
Strong Oxidizing Agents	Rapid exothermic oxidation of the alkyne moiety.	Fire or thermal runaway in the waste container.

| Non-Halogenated Solvents | Dilution of halogenated content. | Dramatically increases disposal costs and violates segregation rules[6]. |

Self-Validating Disposal Protocol

To ensure absolute safety, every step in this protocol serves to validate the integrity of the previous step.

Phase 1: Waste Stream Audit and Segregation

• Causality: Preventing the formation of shock-sensitive metal acetylides requires absolute isolation from transition metals[2]. Furthermore, segregating halogenated from non-halogenated waste prevents unnecessary dilution, which can triple disposal costs and complicate downstream incineration[6].

• Step 1.1 - Compatibility Verification: Before adding 2,3-Dichloro-5-ethynylpyridine to any waste carboy, audit the chemical log of the container. Validate that no copper, silver, or mercury catalysts (e.g., from A³ coupling reactions or Glaser couplings) have been introduced[2][4].

• Step 1.2 - Stream Isolation: Route the chemical exclusively to a designated "Halogenated Organic Waste" stream[6]. If the compound is dissolved in a non-halogenated solvent (e.g., DMSO or ethanol), the entire mixture must still be classified and disposed of as halogenated waste due to the presence of the dichloro-pyridine ring[6].

Phase 2: Primary Containment Strategy

• Causality: Halogenated solvents can degrade certain plastics over time and dissociate to produce corrosive acids, making unlined metal cans a severe failure risk[7].

• Step 2.1 - Vessel Selection: Utilize a High-Density Polyethylene (HDPE) carboy or a PTFE-lined amber glass container[8]. Do not use metal safety cans[7].

• Step 2.2 - Vapor Sealing: Cap the container immediately after adding waste. The container must remain vapor-tight and spill-proof at all times to prevent the accumulation of toxic pyridine vapors in the laboratory atmosphere and to comply with RCRA emission standards.

Phase 3: Regulatory Labeling and Accumulation

• Causality: Proper tracking ensures the waste is routed to facilities equipped with acid-gas scrubbers, preventing the release of toxic combustion byproducts[3].

• Step 3.1 - Affix Hazardous Waste Tag: Attach a compliant hazardous waste tag before the first drop of waste is added. Clearly spell out "2,3-Dichloro-5-ethynylpyridine" and "Halogenated Solvent Waste"[6]. Avoid chemical abbreviations[7].

• Step 3.2 - Monitor Accumulation Limits: Store the container in a designated Satellite Accumulation Area (SAA) with secondary containment[6]. Ensure the storage area is cool, well-ventilated, and away from direct sunlight or ignition sources[7]. Do not exceed the regulatory volume limit (e.g., 10 gallons) before requesting environmental health and safety (EHS) pickup[7][9].

Emergency Spill Response Methodology

• Causality: Solid or liquid spills of halogenated pyridines require inert absorption to prevent environmental release and avoid exothermic reactions with incompatible absorbents[7].

• Step 1 - Evacuate and Ventilate: In the event of a spill, secure the area, alert nearby personnel, and ensure the chemical fume hood or room ventilation is operating at maximum capacity[7].

• Step 2 - PPE and Inert Absorption: Trained personnel must don appropriate PPE (double nitrile or Viton gloves, chemical splash goggles, and a fully-buttoned lab coat)[7]. Absorb the spill using an inert, dry material (e.g., specialized spill pads or sand)[6][7]. Never use combustible materials like paper towels for reactive organic liquids[10].

• Step 3 - Contain and Tag: Place the saturated absorbent into a sealable, chemically compatible bag or rigid container, tag it as hazardous waste, and immediately request EHS disposal[6].

Workflow Visualization

Waste segregation workflow preventing explosive metal acetylide formation.

Sources

• 1. vwr.com [vwr.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 40 CFR § 721.8675 - Halogenated pyridines. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 2,3-Dichloro-5-ethynylpyridine - [sigmaaldrich.com]
• 6. campusoperations.temple.edu [campusoperations.temple.edu]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. Disposal of Chemical Waste | Safety Unit [weizmann.ac.il]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 2,3-Dichloro-5-ethynylpyridine

Advanced Safety and Operational Guide: Handling 2,3-Dichloro-5-ethynylpyridine

As a Senior Application Scientist, I designed this guide to move beyond basic safety data sheets. Handling specialized halogenated alkynes like 2,3-Dichloro-5-ethynylpyridine (CAS: 1256811-44-5) requires a mechanistic understanding of why specific precautions are taken. This document synthesizes chemical reactivity principles with field-proven logistical workflows to ensure your drug development and synthetic operations are both safe and efficient.

Mechanistic Hazard Assessment (The "Why")

To handle 2,3-Dichloro-5-ethynylpyridine safely, you must understand the dual nature of its chemical structure: a basic, electrophilic dichloropyridine ring coupled with a highly reactive terminal alkyne[1].

Quantitative Hazard Profile

Hazard Code	Description	Mechanistic Source
H302	Harmful if swallowed	Systemic toxicity typical of halogenated nitrogenous heterocycles.
H315	Causes skin irritation	The electron-deficient dichloropyridine ring reacts readily with nucleophilic sites on skin proteins.
H319	Causes serious eye irritation	Direct, rapid interaction with the aqueous environment of mucosal membranes.

| H335 | May cause respiratory irritation | Fine particulate aerosolization; the compound's structure readily irritates respiratory epithelia[2]. |

Critical Reactivity Alert: Explosive Acetylide Formation The most severe hidden risk of this compound lies in its terminal alkyne moiety. Terminal alkynes possess an acidic proton (pKa ~25) that can be easily displaced by heavy metal ions[3]. Contact with metals such as copper (Cu), silver (Ag), or mercury (Hg) leads to the formation of metal acetylides[4]. These polymeric organometallic complexes are highly shock-sensitive and can detonate violently upon friction, impact, or simply drying out.

Personal Protective Equipment (PPE) Matrix

Do not treat all PPE as universally applicable. Your equipment must match the physical state of the chemical during your specific workflow.

Protection Zone	Required Specification	Causal Rationale & Validation
Hand (Solid)	Nitrile Gloves (min 4 mil)	Rationale: Sufficient to block dry powder (H315). Validation: Perform a visual inflation test for micro-tears before donning.
Hand (Solution)	Butyl Rubber Gloves	Rationale: If dissolving the compound in polar aprotic solvents (e.g., DMSO, DMF), nitrile will fail rapidly. Butyl rubber prevents solvent-assisted dermal permeation.
Eye/Face	ANSI Z87.1 Indirect Vented Goggles	Rationale: Safety glasses are insufficient. Indirect venting prevents fine dust from bypassing the lenses and causing severe eye irritation (H319).
Body	Flame-Retardant (FR) Lab Coat	Rationale: Terminal alkynes are susceptible to exothermic polymerization[3]. FR material mitigates thermal risks.
Respiratory	N95/P100 Particulate Mask	Rationale: Required only if weighing outside a controlled hood (highly discouraged) to prevent inhalation of H335 particulates.

Step-by-Step Operational Workflow

Every protocol in the laboratory must be a self-validating system. Follow this methodology to ensure zero-exposure handling.

Phase 1: Environmental Setup & Validation

• Fume Hood Validation: Turn on the fume hood and verify the digital monitor reads a face velocity between 80–120 feet per minute (fpm) .

  • Self-Validation: Tape a delicate tissue (e.g., Kimwipe) to the bottom of the sash. A steady, inward horizontal pull visually confirms negative pressure before you open the chemical container.

• Purge the Environment: Clear the workspace of all strong oxidizing agents, strong acids, and transition metal salts (especially copper/silver catalysts) to prevent cross-contamination.

Phase 2: Weighing and Transfer

• Tool Selection (Critical): Do not use stainless steel, brass, or standard metallic spatulas.

  • Causality: Micro-abrasions on metal spatulas can introduce trace metals, risking localized acetylide formation[5].

  • Action: Use only PTFE (Teflon) or ceramic spatulas .

• Static Mitigation: Use an anti-static gun (e.g., Zerostat) on your weighing boat.

  • Causality: Fine organic powders can aerosolize. A static discharge can both cause loss of material and act as an ignition source for organic dust.

• Inert Transfer: If the material is being stored for prolonged periods, flush the headspace of the storage vial with dry Argon or Nitrogen before sealing. Store at 2-8°C protected from light to prevent oxidative degradation and oligomerization[3].

Phase 3: Reaction Execution

• Temperature Control: When setting up reactions (e.g., Sonogashira couplings), monitor the internal temperature closely. Alkynes can undergo exothermic homocoupling (Glaser coupling) if the catalyst is oxidized[3].

• Quenching: Always have a quenching plan. Ensure you have a cooling bath (ice/acetone) ready in case of thermal runaway.

Disposal & Spill Management

Improper disposal of terminal alkynes is a leading cause of delayed laboratory incidents.

Spill Response Protocol:

• Isolate: Lower the fume hood sash immediately.

• Absorb: Do not sweep dry powder (creates respiratory dust hazards). Gently cover the spill with an inert, damp absorbent material like vermiculite or sand[6].

• Collect: Use a non-metallic dustpan to scoop the absorbed mixture into a sealable hazardous waste container.

Waste Segregation (The "No-Mix" Rule):

• NEVER dispose of 2,3-Dichloro-5-ethynylpyridine waste in the same container as heavy metal waste (e.g., copper catalysts, silver nitrate solutions).

• Causality: Neutral or basic conditions in a mixed waste carboy will facilitate the slow, silent formation of explosive copper/silver acetylides at the bottom of the container[7].

• Label the waste explicitly: "Halogenated Organic Waste - Contains Terminal Alkynes - NO METALS."

Visual Workflow: Safe Handling & Reactivity

Below is the logical workflow mapping the causality between the chemical's hazards and the required operational protocols.

Operational Safety Workflow for 2,3-Dichloro-5-ethynylpyridine.

References

• BLD Pharm.2-Chloro-5-ethynyl-4-methylpyridine (Related Hazard Data for 2,3-Dichloro-5-ethynylpyridine).
• BenchChem.Common Pitfalls in the Handling of Terminal Alkynes.
• OpenOChem.Alkyne Acidity and Acetylide Anions.
• ThermoFisher.SAFETY DATA SHEET - 2-Ethynylpyridine.

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• 2. pfaltzandbauer.com [pfaltzandbauer.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Alkyne Acidity and Acetylide Anions | OpenOChem Learn [learn.openochem.org]
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• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]